4-Acetylpyridin-2(1H)-one

• CAS: 89791-83-3

Core Science & Biosynthesis

Spectroscopic Profile of 4-Acetylpyridin-2(1H)-one: A Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the spectral data for 4-Acetylpyridin-2(1H)-one, a heterocyclic compound of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental spectra for this specific isomer in public databases, this guide leverages a predictive approach grounded in the empirical data of closely related analogues, particularly its isomer, 5-Acetylpyridin-2(1H)-one. We will delve into the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering a robust framework for the characterization of this molecule. This document is intended for researchers, scientists, and drug development professionals, providing not only predicted spectral data but also the scientific rationale behind these predictions and detailed experimental protocols for data acquisition.

Introduction: The Significance of 4-Acetylpyridin-2(1H)-one

Pyridin-2(1H)-one and its derivatives are privileged scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The introduction of an acetyl group at the C4-position of the pyridinone ring is expected to modulate the electronic properties and steric profile of the molecule, potentially leading to novel pharmacological activities. Accurate structural elucidation through spectroscopic methods is paramount for understanding structure-activity relationships and for quality control in synthetic processes. This guide aims to fill the current data gap by providing a detailed, predictive spectroscopic profile of 4-Acetylpyridin-2(1H)-one.

Molecular Structure and Tautomerism:

4-Acetylpyridin-2(1H)-one can exist in equilibrium with its tautomeric form, 4-acetyl-2-hydroxypyridine. The pyridin-2(1H)-one form is generally the major tautomer in solution and the solid state.

Caption: Predicted mass fragmentation pathway of 4-Acetylpyridin-2(1H)-one.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed. Instrument parameters may need to be optimized for specific equipment.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 4-Acetylpyridin-2(1H)-one in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.

• Data Acquisition:

  • Record the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer.

  • Record the ¹³C NMR spectrum on the same instrument, typically at a frequency of 100 MHz.

  • Use tetramethylsilane (TMS) as an internal standard (0 ppm).

• Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction using the spectrum of the clean ATR crystal.

Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe or by injection of a dilute solution into an appropriate ionization source (e.g., Electron Ionization - EI).

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 40-400 amu).

• Data Analysis: Identify the molecular ion peak and major fragment ions.

Caption: General experimental workflow for spectroscopic analysis.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and Mass spectral data for 4-Acetylpyridin-2(1H)-one. By leveraging the known spectral characteristics of its isomer, 5-Acetylpyridin-2(1H)-one, and other related acetylpyridine compounds, we have constructed a comprehensive spectroscopic profile. The provided experimental protocols offer a practical guide for researchers to acquire and interpret their own data. This guide serves as a valuable resource for the scientific community, facilitating the unambiguous identification and characterization of this important heterocyclic compound.

References

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An In-depth Technical Guide to the Solubility and Stability of 4-Acetylpyridin-2(1H)-one

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's physicochemical properties is paramount for its successful application. This guide provides a detailed exploration of the solubility and stability of 4-Acetylpyridin-2(1H)-one, a heterocyclic compound with potential applications in medicinal chemistry. While specific experimental data for this particular derivative is not extensively documented in publicly available literature, this guide will leverage established principles of pyridinone chemistry and provide robust, field-proven methodologies for its complete characterization.

The pyridinone scaffold is a privileged structure in drug discovery, known for its ability to engage in various biological interactions and often conferring favorable pharmacokinetic properties.[1][2] The presence of the acetyl group at the 4-position introduces a key functional moiety that can significantly influence the molecule's polarity, hydrogen bonding capacity, and ultimately, its solubility and stability.

Physicochemical Properties: An Overview

To understand the solubility and stability of 4-Acetylpyridin-2(1H)-one, we must first consider its structural features and the properties of its parent scaffold, 2-pyridone.

Tautomerism: A Key Consideration

Pyridin-2(1H)-one exists in a tautomeric equilibrium with its aromatic alcohol form, 2-hydroxypyridine. In aqueous and most polar solvents, the pyridinone form is predominantly favored.[3] This is a critical consideration as the two tautomers exhibit different physicochemical properties. The pyridinone form possesses a lactam structure, which is capable of acting as both a hydrogen bond donor (N-H) and acceptor (C=O). The presence of the acetyl group at the 4-position is an additional hydrogen bond acceptor.

Expected Physicochemical Properties

Based on the structure and comparison with the parent 2-pyridone, we can anticipate the following properties for 4-Acetylpyridin-2(1H)-one:

Property	Anticipated Value/Characteristic	Rationale
Molecular Formula	C7H7NO2	Based on chemical structure.
Molecular Weight	137.14 g/mol	Calculated from the molecular formula.
Appearance	Likely a colorless to pale yellow crystalline solid.	Based on the parent compound, 2-pyridone.[3]
pKa	The N-H proton is weakly acidic. The acetyl group may slightly influence the overall acidity compared to 2-pyridone (pKa ~11.6).[3]	The electron-withdrawing nature of the acetyl group could potentially make the N-H proton slightly more acidic.
LogP	Expected to be low, indicating hydrophilicity.	The pyridinone core and the acetyl group are polar and capable of hydrogen bonding, which generally leads to lower LogP values.
Water Solubility	Expected to be moderate to high.	The pyridinone scaffold itself enhances water solubility.[1] The additional polar acetyl group should further contribute to aqueous solubility.

A Practical Guide to Determining Solubility

A precise understanding of a compound's solubility in various media is crucial for formulation development and in vitro/in vivo testing. The following section outlines a robust workflow for determining the aqueous and organic solvent solubility of 4-Acetylpyridin-2(1H)-one.

Experimental Workflow for Solubility Determination

The following diagram outlines a standard workflow for determining the kinetic and thermodynamic solubility of a compound.

Caption: Workflow for determining kinetic and thermodynamic solubility.

Detailed Protocol: Shake-Flask Method for Thermodynamic Solubility

This method is considered the gold standard for determining thermodynamic solubility.

• Preparation: Add an excess amount of solid 4-Acetylpyridin-2(1H)-one to a series of vials containing different solvents (e.g., water, phosphate-buffered saline pH 7.4, ethanol, DMSO). The excess solid ensures that a saturated solution is formed.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vials to stand undisturbed for a short period to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant and immediately filter it through a 0.22 µm filter to remove any remaining solid particles.

• Quantification: Dilute the filtered saturated solution with a suitable solvent and quantify the concentration of 4-Acetylpyridin-2(1H)-one using a validated analytical method, such as HPLC-UV. A standard curve of the compound should be prepared for accurate quantification.

Assessing the Stability of 4-Acetylpyridin-2(1H)-one

Stability testing is essential to determine the compound's shelf-life and its degradation profile under various environmental conditions. Forced degradation studies are a key component of this assessment.

Forced Degradation Workflow

The following diagram illustrates a typical workflow for conducting forced degradation studies.

Caption: Workflow for forced degradation studies.

Detailed Protocol: Forced Degradation Studies

• Stock Solution Preparation: Prepare a stock solution of 4-Acetylpyridin-2(1H)-one in a suitable solvent (e.g., a mixture of water and acetonitrile).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of an acid solution (e.g., 0.1 M HCl) and incubate at a controlled temperature (e.g., 60°C).

  • Basic Hydrolysis: Mix the stock solution with an equal volume of a basic solution (e.g., 0.1 M NaOH) and incubate at room temperature or a slightly elevated temperature.

  • Oxidative Degradation: Treat the stock solution with a solution of hydrogen peroxide (e.g., 3%) and incubate at room temperature.

  • Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 60°C). A solid sample should also be stored under the same conditions.

  • Photostability: Expose the stock solution and a solid sample to a controlled light source (e.g., a photostability chamber with UV and visible light). A control sample should be wrapped in aluminum foil to protect it from light.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis: Analyze the samples using a stability-indicating HPLC method. This method should be able to separate the parent compound from any degradation products. A photodiode array (PDA) detector is useful for monitoring the appearance of new peaks and their UV spectra.

Potential Degradation Pathways

The pyridin-2(1H)-one ring is generally stable, but can be susceptible to degradation under harsh conditions. The parent 2-pyridone can be degraded by microorganisms in the soil.[3] For 4-Acetylpyridin-2(1H)-one, potential degradation pathways to investigate include:

• Hydrolysis of the lactam: This is generally slow but can be accelerated under strong acidic or basic conditions.

• Oxidation: The pyridine ring and the acetyl group could be susceptible to oxidation.

• Photodegradation: Aromatic systems can undergo various reactions upon exposure to UV light.

Analytical Methodologies

A validated, stability-indicating analytical method is the cornerstone of accurate solubility and stability studies.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most common technique for the quantification of small molecules in these studies.

• Column: A C18 reversed-phase column is a good starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., water with 0.1% formic acid or trifluoroacetic acid) and an organic solvent (e.g., acetonitrile or methanol) is typically used.[4]

• Detection: UV detection at the wavelength of maximum absorbance (λmax) of 4-Acetylpyridin-2(1H)-one should be used for quantification. A PDA detector is recommended for forced degradation studies to assess peak purity and detect degradants.

UV-Vis Spectroscopy

UV-Vis spectroscopy can be used for a quick estimation of concentration, especially for solubility screening. A full UV-Vis spectrum should be recorded to determine the λmax for use in HPLC analysis.

Conclusion

While direct experimental data on the solubility and stability of 4-Acetylpyridin-2(1H)-one is limited, this guide provides a comprehensive framework for its characterization based on the well-understood chemistry of the pyridin-2(1H)-one scaffold. By following the detailed protocols outlined for determining solubility and conducting forced degradation studies, researchers can generate the critical data needed to advance their research and development activities. The inherent properties of the pyridinone ring suggest that 4-Acetylpyridin-2(1H)-one is likely to possess favorable aqueous solubility and reasonable stability, making it an interesting candidate for further investigation in drug discovery.

References

• Zhang, Q., & Pike, A. (2021). Pyridinones in drug discovery: Recent advances. RSC Medicinal Chemistry, 12(9), 1435-1454.

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• Darras, F. H., et al. (2021). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. RSC Medicinal Chemistry, 12(5), 765-779.

• The Good Scents Company. (n.d.). 4-acetyl pyridine. Retrieved January 28, 2026, from [Link]

• Wikipedia contributors. (2023, October 11). 2-Acetylpyridine. In Wikipedia, The Free Encyclopedia. Retrieved January 28, 2026, from [Link]

• PubChem. (n.d.). 2-Acetylpyridine. Retrieved January 28, 2026, from [Link]

• PubChem. (n.d.). 3-Acetylpyridin-2(1H)-one. Retrieved January 28, 2026, from [Link]

• Chemistry Stack Exchange. (2019, December 26). Stability of 4-pyridone vs 4-pyridinol. Retrieved January 28, 2026, from [Link]

• ResearchGate. (n.d.). Microbial Degradation of Pyridine by Co-culture of Two Newly Isolated Strains, Arthrobacter sp. Strain PDC-1 and Rhodococcus sp. Strain HPD-2. Retrieved January 28, 2026, from [Link]

• ACS Publications. (2005, May 1). Synthesis of Pyridin-2(1H)-one Derivatives via Enamine Cyclization. Retrieved January 28, 2026, from [Link]

• MDPI. (2024, October 21). New Yellow Azo Pyridone Derivatives with Enhanced Thermal Stability for Color Filters in Image Sensors. Retrieved January 28, 2026, from [Link]

• MDPI. (2021, July 28). 1-Hydroxy-2(1H)-pyridinone-Based Chelators with Potential Catechol O-Methyl Transferase Inhibition and Neurorescue Dual Action against Parkinson's Disease. Retrieved January 28, 2026, from [Link]

• PubMed Central (PMC). (2023, April 13). Discovery of Pyridinone Derivatives as Potent, Selective, and Orally Bioavailable Adenosine A2A Receptor Antagonists for Cancer Immunotherapy. Retrieved January 28, 2026, from [Link]

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Review of 4-Acetylpyridin-2(1H)-one literature

An In-Depth Technical Guide to 4-Acetylpyridin-2(1H)-one: Synthesis, Properties, and Therapeutic Potential

Executive Summary

The pyridin-2(1H)-one nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents with diverse biological activities, including antiviral, anticancer, and analgesic properties.[1][2][3] This guide focuses on a specific, underexplored member of this family: 4-Acetylpyridin-2(1H)-one. The presence of the 4-acetyl group provides a critical chemical handle for synthetic elaboration and a key pharmacophoric element for potential hydrogen bonding interactions with biological targets. As Senior Application Scientists, our objective is to synthesize the available literature on related pyridinone analogs to provide a comprehensive and forward-looking technical manual for researchers. This document outlines proposed synthetic routes, highlights the potential for chemical derivatization, predicts the molecule's biological profile, and provides actionable protocols for its preclinical evaluation.

The Pyridin-2(1H)-one Scaffold: A Foundation for Drug Discovery

The enduring interest in the pyridin-2(1H)-one framework stems from its unique combination of properties. The lactam functionality, aromatic character, and ability to present substituents in a well-defined three-dimensional space allow it to mimic peptide bonds and interact with a wide array of biological targets.

A Privileged Core with Diverse Bioactivities

The pyridinone scaffold has been successfully exploited to develop potent inhibitors for various therapeutic targets:

• Antiviral Agents: Pyridinone derivatives are renowned as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV-1, with some analogs showing high potency against wild-type and drug-resistant viral strains.[1] The core structure allows for crucial hydrogen bond interactions with key amino acid residues like Lys101 in the enzyme's allosteric site.[1]

• Hepatitis B Virus (HBV) Inhibitors: Novel pyridinone-based compounds have emerged as potent inhibitors of HBV DNA replication, demonstrating a unique chemical scaffold compared to traditional anti-HBV agents.[1]

• Analgesics: Certain 3,5-disubstituted pyridin-2(1H)-ones have shown significant anti-allodynic effects in rat models of inflammatory pain, highlighting their potential in developing new non-opioid pain treatments.[2]

• Antimicrobial Agents: The pyridinone ring system can be fused with other heterocycles, such as thiophenes, to create compounds with significant antibacterial and antifungal activities.[4]

The Strategic Importance of the 4-Acetyl Group

The 4-acetyl substituent is not merely a passive feature; it is a strategic functional group that imparts specific characteristics to the molecule:

• Synthetic Handle: It serves as a versatile starting point for a multitude of chemical transformations, enabling the generation of diverse libraries for Structure-Activity Relationship (SAR) studies.

• Pharmacophore: The carbonyl oxygen is a potent hydrogen bond acceptor, capable of forming strong, directional interactions with amino acid residues in a protein's active site, thereby anchoring the molecule to its target.

• Electronic Modulation: It acts as an electron-withdrawing group, influencing the overall electronic distribution of the pyridinone ring and modulating its reactivity and physicochemical properties.

Synthesis and Characterization

While direct literature on the synthesis of 4-Acetylpyridin-2(1H)-one is limited, established methodologies for analogous pyridones provide a clear and reliable path forward. We propose two primary synthetic strategies.

Proposed Synthetic Workflow

The following diagram outlines a logical workflow for the synthesis and initial evaluation of the target compound.

Caption: Proposed workflow for synthesis and initial characterization.

Protocol 1: Synthesis via Cyclocondensation

This bottom-up approach builds the pyridinone ring from acyclic precursors. It offers flexibility in introducing substituents. The reaction of azomethines with substituted dialkyl malonates is a known method for producing 4-hydroxy-2(1H)-pyridones.[5] A plausible adaptation for our target is outlined below.

Methodology:

• Preparation of Enaminone: React 4-acetylpyridine with dimethylformamide dimethyl acetal (DMF-DMA) under reflux to form the corresponding enaminone.

• Cyclization Reaction: To a solution of the enaminone in a suitable solvent (e.g., ethanol), add a solution of ethyl acetoacetate and a base such as sodium ethoxide.

• Heating: Heat the reaction mixture under reflux for 12-24 hours, monitoring progress by TLC.

• Work-up and Acidification: After cooling, pour the reaction mixture into water and acidify with a dilute acid (e.g., 1M HCl) to precipitate the crude product.

• Purification: Collect the solid by filtration, wash with cold water, and purify by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.

Expert Insight: The choice of base and solvent is critical for driving the reaction to completion and minimizing side products. Sodium ethoxide in ethanol is a standard choice that provides a good balance of reactivity and solubility for the intermediates.

Spectroscopic Characterization: Predicted Data

The identity and purity of the synthesized 4-Acetylpyridin-2(1H)-one would be confirmed using standard spectroscopic techniques.

Technique	Expected Signature
¹H NMR	Aromatic protons on the pyridinone ring (likely two doublets), a singlet for the N-H proton (broad, exchangeable with D₂O), and a singlet for the acetyl methyl group (~2.5 ppm).
¹³C NMR	Resonances for two carbonyl carbons (acetyl and lactam), signals for the sp² carbons of the pyridinone ring, and a signal for the acetyl methyl carbon.
IR (Infrared)	Characteristic C=O stretching frequencies for the ketone (~1680 cm⁻¹) and the lactam (~1650 cm⁻¹), and a broad N-H stretch (~3200-3400 cm⁻¹).
MS (Mass Spec)	A molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight (C₇H₇NO₂ = 137.14 g/mol ).

Chemical Reactivity and Derivatization for SAR Studies

The true value of 4-Acetylpyridin-2(1H)-one lies in its potential as a versatile scaffold for building compound libraries. Both the acetyl group and the pyridinone ring itself are amenable to modification.

Derivatization Workflow for Library Synthesis

The diagram below illustrates key reaction pathways for generating a focused library of analogs to explore structure-activity relationships (SAR).

Caption: Key derivatization pathways for SAR exploration.

Expert Insight: N-substitution is often a primary step in pyridinone SAR studies. Modifying this position can significantly impact solubility, cell permeability, and metabolic stability, while also allowing the introduction of vectors to probe for additional binding interactions within a target protein.

Predicted Biological Profile and Therapeutic Applications

Based on extensive data from related pyridinone and acetylpyridine structures, we can project a promising biological profile for 4-Acetylpyridin-2(1H)-one and its derivatives.

• Antiviral Activity: Given the success of pyridinones as NNRTIs, this scaffold is a prime candidate for screening against HIV reverse transcriptase.[1] The lactam NH and acetyl carbonyl could provide the necessary hydrogen bonding interactions for potent inhibition.

• Antiproliferative Activity: Pyridine-based scaffolds have demonstrated activity against various cancer cell lines, including colon, liver, and breast cancer.[3] The 4-acetyl group could be crucial for interacting with kinase hinge regions or other targets involved in cell proliferation.

• Antimicrobial Activity: Derivatives of 4-acetylpyridine have been used to synthesize compounds with broad-spectrum antibacterial and antifungal activity.[4] The core scaffold is therefore a promising starting point for developing new anti-infective agents.

Preclinical Evaluation Strategy

A systematic, multi-step approach is essential for efficiently evaluating the therapeutic potential of this new scaffold.

Protocol 2: In Silico ADMET Screening

Before committing resources to extensive synthesis, an in silico assessment can flag potential liabilities. This approach was used to evaluate the toxicity of 2-acetylpyridine derivatives.[6]

Methodology:

• Structure Preparation: Generate a 3D structure of 4-Acetylpyridin-2(1H)-one.

• Property Calculation: Use validated software (e.g., Molinspiration, admetSAR) to calculate key molecular descriptors.[6]

• Analysis: Evaluate the compound against established criteria:

  • Lipinski's Rule of Five: Assess oral bioavailability potential (Molecular Weight ≤ 500, LogP ≤ 5, H-bond donors ≤ 5, H-bond acceptors ≤ 10).

  • ADMET Parameters: Predict blood-brain barrier permeability, intestinal absorption, cytochrome P450 inhibition, and potential toxicities (e.g., mutagenicity).[6]

Predicted Physicochemical Properties

Property	Predicted Value	Compliance	Rationale
Molecular Weight (MW)	137.14 g/mol	Yes	Well below the 500 Da threshold.
LogP	~0.5 - 1.0	Yes	Indicates good balance of solubility and permeability.
H-Bond Donors	1 (N-H)	Yes	Complies with the ≤ 5 rule.
H-Bond Acceptors	2 (C=O x2)	Yes	Complies with the ≤ 10 rule.
Rotatable Bonds	1	Yes	Low number suggests conformational rigidity, which is often favorable for binding.

Protocol 3: In Vitro Cytotoxicity Assay

An essential first step in biological evaluation is to determine the compound's baseline toxicity against human cell lines.

Methodology:

• Cell Culture: Culture human cell lines (e.g., HepG2 liver carcinoma, HT-29 colon carcinoma) in appropriate media until they reach ~80% confluency.[6]

• Cell Seeding: Seed cells into 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of 4-Acetylpyridin-2(1H)-one (e.g., from 100 µM down to 0.1 µM) in culture media. Replace the existing media with the compound-containing media. Include a vehicle control (e.g., 0.5% DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• Viability Assessment: Add a viability reagent (e.g., Resazurin, MTT) to each well and incubate as required.

• Data Acquisition: Read the plate using a spectrophotometer or fluorometer to quantify cell viability. Calculate the CC₅₀ (concentration that causes 50% cytotoxicity).

Trustworthiness: This protocol is self-validating through the inclusion of a vehicle control, which ensures that the observed effects are due to the compound and not the solvent. A positive control (e.g., doxorubicin) should also be included to confirm the assay is performing correctly.

Conclusion and Future Directions

4-Acetylpyridin-2(1H)-one represents a high-potential, yet underexplored, scaffold for modern drug discovery. By leveraging established synthetic methodologies and drawing insights from the rich chemistry of related pyridinones, researchers can readily access this core and its derivatives. The strategic placement of the acetyl group provides a gateway for extensive SAR exploration.

The immediate future work should focus on:

• Validating the proposed synthetic routes to produce a reliable supply of the core molecule.

• Executing a broad primary screening campaign against diverse biological targets, including viral enzymes, protein kinases, and microbial strains.

• Initiating a focused library synthesis based on the derivatization workflow to rapidly build SAR and identify lead compounds for further optimization.

This guide provides the foundational knowledge and actionable protocols necessary for drug development professionals to unlock the therapeutic potential of this promising molecular architecture.

References

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The Pyridin-2(1H)-one Scaffold: From Natural Origins to a Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The pyridin-2(1H)-one, or 2-pyridone, nucleus stands as a quintessential "privileged structure" in medicinal chemistry.[1] Its prevalence in both natural products and clinically successful pharmaceuticals underscores its remarkable utility.[1][2] This guide provides a comprehensive exploration of the 2-pyridone scaffold, tracing its origins from natural discovery to its establishment as a cornerstone for synthetic drug design. We will delve into its fundamental physicochemical properties, key synthetic methodologies with an emphasis on the underlying chemical logic, and its broad pharmacological significance, illustrated through its role in numerous FDA-approved drugs. This document is intended to serve as a technical resource, blending foundational knowledge with field-proven insights for scientists engaged in drug discovery and development.

The Emergence of a Privileged Scaffold

The significance of the 2-pyridone core is not a recent revelation but a story built over decades of observation in nature and innovation in the laboratory. While the parent pyridine scaffold was first isolated in the 1840s, the unique value of its oxidized form, the 2-pyridone, became apparent through the study of natural products and subsequent synthetic exploration.[3]

Natural Product Origins and Biosynthesis

While not as widespread in nature as some other heterocyclic systems, 2-pyridone derivatives have been isolated from various sources, often exhibiting potent biological activities.[4] Notable examples include the antifungal and anti-tumor agent funiculosin and the antibiotic ilicicolin.[5][6] The biosynthesis of these compounds typically involves the condensation of a polyketide moiety with an amino acid or its derivative, establishing a natural precedent for the scaffold's bioactivity.[6] The discovery of these natural products provided the initial impetus for chemists to investigate this scaffold as a potential pharmacophore.

Physicochemical Properties: The Key to Versatility

The utility of the 2-pyridone scaffold in drug design is rooted in its distinct electronic and structural features. It is recognized as a versatile and valuable component in drug discovery for several reasons:

• Tautomeric Equilibrium: The scaffold exists in a tautomeric equilibrium between the lactam (pyridin-2(1H)-one) and lactim (2-hydroxypyridine) forms. This duality is fundamental to its reactivity and interactions. In the solid state, the lactam form typically predominates, often forming helical structures stabilized by hydrogen bonds.[7]

• Hydrogen Bonding Capability: The core structure contains both a hydrogen bond donor (the N-H group) and a hydrogen bond acceptor (the carbonyl oxygen), allowing it to form strong, specific interactions with biological targets like enzyme active sites.[8][9][10]

• Bioisosteric Mimicry: The 2-pyridone moiety is an excellent bioisostere for amide bonds, as well as phenyl and phenol groups.[8][9] This allows medicinal chemists to replace these common functional groups to improve metabolic stability, solubility, and other pharmacokinetic properties without sacrificing binding affinity.[9]

• Dipole Moment and Solubility: The inherent polarity of the scaffold often imparts favorable solubility and pharmacokinetic profiles to the parent molecule, enhancing its drug-like properties.[8][9]

Foundational Synthetic Methodologies

The construction of the 2-pyridone ring is a well-established field in organic synthesis, with both classic and modern methods providing access to a vast chemical space. The choice of synthetic route is dictated by the desired substitution pattern and the complexity of the target molecule.

The Guareschi-Thorpe Condensation: A Classic Route

One of the foundational methods for synthesizing substituted 2-pyridones is the Guareschi-Thorpe condensation, first reported in the late 19th century.[11] This reaction typically involves the condensation of a cyanoacetamide (or cyanoacetate ester) with a 1,3-dicarbonyl compound in the presence of a base, with ammonia serving as the nitrogen source for the heterocycle.[11][12]

The causality behind this one-pot reaction is elegant: the base promotes a series of Knoevenagel and Michael-type reactions, followed by intramolecular cyclization and dehydration to yield the final 2-pyridone product. Its robustness and use of simple starting materials have made it a staple for generating highly functionalized 3-cyano-2-pyridone derivatives.

Detailed Protocol: Guareschi-Thorpe Synthesis of a 3-Cyano-4,6-dimethyl-2-pyridone

• Objective: To synthesize a model 2-pyridone via a self-validating, one-pot condensation reaction.

• Reagents & Equipment:

  • Cyanoacetamide (1.0 eq)

  • Acetylacetone (1,3-dicarbonyl) (1.0 eq)

  • Piperidine (catalytic amount, ~0.1 eq)

  • Ethanol (solvent)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

  • Ice bath and Buchner funnel for filtration

• Procedure:

  • Reaction Setup: To a round-bottom flask, add cyanoacetamide, acetylacetone, and ethanol. The use of ethanol as a solvent facilitates the dissolution of reactants and provides a suitable medium for the reaction temperature.

  • Initiation: Add a catalytic amount of piperidine. The base is crucial as it deprotonates the active methylene group of cyanoacetamide, initiating the nucleophilic attack required for the condensation cascade.

  • Reflux: Heat the mixture to reflux with stirring for 2-4 hours. The elevated temperature provides the necessary activation energy for the cyclization and dehydration steps. The reaction can be monitored by Thin Layer Chromatography (TLC).

  • Isolation: Upon completion, cool the reaction mixture to room temperature and then in an ice bath. The product, being a crystalline solid, will precipitate out of the ethanolic solution. This precipitation provides an inherent purification step.

  • Purification: Collect the solid product by vacuum filtration, wash with cold ethanol to remove any unreacted starting materials or soluble impurities, and dry under vacuum. The resulting solid is often of high purity, demonstrating the efficiency of the protocol.

Modern Synthetic Approaches

While classic methods are robust, modern drug discovery demands greater efficiency and diversity. Recent decades have seen the development of powerful new strategies:[13]

• Multicomponent Reactions (MCRs): These reactions combine three or more reactants in a single step to form the product, offering high atom economy and operational simplicity.[8][9] They are exceptionally well-suited for building diverse libraries of 2-pyridone derivatives for high-throughput screening.[9]

• Transition-Metal Catalysis: Methods like copper-catalyzed N-arylation and cobalt-catalyzed C-H activation/annulation provide highly chemo- and regioselective routes to complex 2-pyridones that are difficult to access via traditional means.[13][14] These reactions tolerate a wide range of functional groups, making them ideal for late-stage functionalization in a synthetic sequence.[13][14]

• Ring Rearrangements & Annulations: Innovative strategies involving the rearrangement of other heterocyclic systems or the [4+2] annulation of in-situ generated azadienes have expanded the toolkit for accessing unique 2-pyridone scaffolds.[13][14]

Pharmacological Significance and Applications

The 2-pyridone scaffold is a validated pharmacophore across a remarkable spectrum of therapeutic areas, including oncology, infectious diseases, and neurology.[1][2][15] Its ability to interact with the hinge region of kinases, a critical family of enzymes in cell signaling, has made it particularly valuable in cancer therapy.[1][15]

The 2-Pyridone Core in FDA-Approved Drugs

The ultimate validation of a chemical scaffold is its presence in marketed drugs. An increasing number of FDA-approved therapeutics incorporate the 2-pyridone core, reinforcing its significance.[15][16]

Drug Name	Company	Year of First FDA Approval	Therapeutic Use
Perampanel	Eisai Co.	2012	Anti-epileptic (AMPA receptor antagonist)[15]
Palbociclib	Pfizer	2015	Oncology (CDK4/6 inhibitor)[9]
Doravirine	Merck	2018	Antiviral (HIV-1 NNRTI)[9]
Ripretinib	Deciphera	2020	Oncology (KIT/PDGFRA kinase inhibitor)[9]
Tazemetostat	Epizyme	2020	Oncology (EZH2 inhibitor)[9]
Milrinone	Sanofi	1987	Cardiotonic agent (PDE3 inhibitor)[4]

Mechanism of Action: A Case Study in Kinase Inhibition

In many kinase inhibitors, the 2-pyridone scaffold acts as a "hinge-binder." The enzyme's hinge region is an area rich in hydrogen bond donors and acceptors that anchors ATP. The 2-pyridone's N-H and C=O groups can form one or more hydrogen bonds with this region, effectively mimicking the adenine portion of ATP and acting as a competitive inhibitor.[1][15] This interaction provides high binding affinity and is a foundational principle in the design of many 2-pyridone-based kinase inhibitors.[15]

Scaffold Hopping and Drug Optimization: The NNRTI Story

The development of 2-pyridone-based non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV is a prime example of rational drug design.[15] Researchers used a "scaffold hopping" approach, replacing the core of an existing Merck inhibitor (L-697,661) with the 2-pyridone ring.[15] This strategic modification aimed to maintain the key pharmacophoric interactions with the enzyme's hydrophobic pocket while improving the overall drug-like properties.[15] Extensive synthesis and structure-activity relationship (SAR) studies on the new 2-pyridone series led to the identification of highly potent compounds active against both wild-type and drug-resistant HIV strains, culminating in the approval of Doravirine.[9][15]

Conclusion and Future Outlook

The pyridin-2(1H)-one scaffold has firmly established itself as a privileged and versatile core in medicinal chemistry. Its journey from natural product component to a key building block in blockbuster drugs is a testament to its favorable physicochemical properties and synthetic accessibility. The ability of this simple heterocycle to serve as a robust anchor for engaging with a wide variety of biological targets ensures its continued relevance.[2][13]

Future research will undoubtedly focus on developing even more sophisticated and stereoselective synthetic methods to access novel 2-pyridone analogues. As our understanding of complex biological pathways deepens, the 2-pyridone scaffold will continue to be a starting point for the design of next-generation therapeutics targeting cancer, viral infections, and a host of other challenging diseases.

References

• Benjahad, A., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. PMC - PubMed Central. Available at: [Link]

• Various Authors. (n.d.). Bioactive natural products containing 2-pyridone core. ResearchGate. Available at: [Link]

• Author Unknown. (2024). Synthesis of Pyridin-2(1H)-imines via the Transformation of Conjugated Ynones. Publication Source. Available at: [Link]

• Google Patents. (n.d.). WO2021064186A1 - Novel pyridin-2(1h)one derivatives, their preparation and their use for the treatment of pain. Google Patents.

• Hanada, T., et al. (2012). Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist. PubMed. Available at: [Link]

• Various Authors. (n.d.). Pyridine: the scaffolds with significant clinical diversity. PMC - NIH. Available at: [Link]

• Gentile, D., et al. (2020). 2-Pyridone natural products as inhibitors of SARS-CoV-2 main protease. PMC. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-pyridones. Organic Chemistry Portal. Available at: [Link]

• Parmar, D. K., & Bhatt, H. B. (n.d.). Synthesis of 2-Pyridone from 2-Thiopyridines via Nucleophilic Aromatic Substitution Reaction. International Research Journal of Multidisciplinary Scope (IRJMS). Available at: [Link]

• Hurtado-Rodríguez, D., et al. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Publishing. Available at: [Link]

• Hurtado-Rodríguez, D., et al. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Publishing. Available at: [Link]

• Wikipedia. (n.d.). 2-Pyridone. Wikipedia. Available at: [Link]

• Das, D., & Das, P. P. (n.d.). SYNTHETIC ACCESS TO 2-PYRIDONE SCAFFOLDS. IIP Series. Available at: [Link]

• Various Authors. (n.d.). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. PMC - NIH. Available at: [Link]

• Various Authors. (2025). Recent Advances in Synthesis of 2-Pyridones: A Key Heterocycle Is Revisited. MDPI. Available at: [Link]

• Mouneir, W. (2022). Recent Advances in the Chemistry and Pharmacology of 2-Pyridone Scaffolds. Hilaris Publisher. Available at: [Link]

• University of Bristol. (n.d.). Synthesis of 2-pyridones. University of Bristol. Available at: [Link]

• RSC Publishing. (n.d.). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. RSC Publishing. Available at: [Link]

• Wiley Online Library. (n.d.). Guareschi-Thorpe Condensation. Wiley Online Library. Available at: [Link]

• Frontiers. (n.d.). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers. Available at: [Link]

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An In-depth Technical Guide to the Safe Handling of 4-Acetylpyridin-2(1H)-one and Structurally Related Compounds

A Note on the Data: Specific safety and toxicological data for 4-Acetylpyridin-2(1H)-one are not extensively available in publicly accessible databases. This guide has been constructed by leveraging data from structurally similar compounds, primarily 3-Acetylpyridin-2(1H)-one , 4-Acetylpyridine , and 2-Acetylpyridine . This approach provides a robust framework for safe handling, grounded in the known hazards of analogous chemical structures. Researchers should treat 4-Acetylpyridin-2(1H)-one with, at a minimum, the same level of caution as these related compounds.

Introduction to Acetylated Pyridinones

4-Acetylpyridin-2(1H)-one is a heterocyclic compound of interest in medicinal chemistry and drug development. Its structure, featuring a pyridinone ring with an acetyl group, suggests potential for various chemical reactions and biological interactions. The safe handling of this and related compounds is paramount for protecting researchers and ensuring the integrity of experimental outcomes. This guide provides a detailed overview of the known hazards, handling protocols, and emergency procedures based on available data for structurally similar molecules.

Hazard Identification and Classification

Based on the GHS classifications for the analogue compound 3-Acetylpyridin-2(1H)-one, 4-Acetylpyridin-2(1H)-one should be treated as a hazardous substance.[1] The primary hazards are summarized below.

GHS Hazard Classification (Inferred):

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	3 or 4	H301/H302: Toxic or Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Summary of Potential Health Effects:

• Ingestion: May be harmful or toxic if swallowed.[1][2][3]

• Inhalation: May cause irritation to the respiratory tract.[1][4][5][6]

• Skin Contact: Causes skin irritation.[1][4][6][7][8]

• Eye Contact: Causes serious eye irritation.[1][4][9]

When heated to decomposition, it may emit toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[4]

Chemical and Physical Properties

The following table summarizes key chemical and physical properties, primarily based on data for 4-Acetylpyridine and 3-Acetylpyridin-2(1H)-one. These values should be considered estimates for 4-Acetylpyridin-2(1H)-one.

Property	Value	Source Compound
Molecular Formula	C₇H₇NO₂	4-Acetylpyridin-2(1H)-one
Molecular Weight	137.14 g/mol	3-Acetylpyridin-2(1H)-one[1]
Appearance	Likely a solid or high-boiling liquid	General Inference
Boiling Point	212-213 °C at 760 mmHg	4-Acetylpyridine[10]
Flash Point	> 200 °F (> 93 °C)	4-Acetylpyridine[4][5]
Solubility	Soluble in water and alcohol	4-Acetylpyridine[5][10]

Safe Handling and Storage Protocols

Adherence to rigorous laboratory safety protocols is essential when working with 4-Acetylpyridin-2(1H)-one.

4.1. Engineering Controls and Personal Protective Equipment (PPE)

A primary principle of chemical safety is to minimize exposure through proper containment and personal protection.

• Ventilation: All work with 4-Acetylpyridin-2(1H)-one should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[6][9]

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.[6]

• Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[6][7] Ensure gloves are inspected before use and changed frequently, especially if contact with the substance is suspected.

• Respiratory Protection: If working outside a fume hood or with aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

4.2. General Handling Procedures

The causality behind these procedures is to prevent accidental ingestion, inhalation, and skin/eye contact.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7][9]

• Wash hands and any exposed skin thoroughly after handling.[6][7][9]

• Do not eat, drink, or smoke in the laboratory.[3][7]

• Keep the compound away from sources of ignition such as open flames and hot surfaces.[9]

• Use measures to prevent the buildup of electrostatic charge.[9]

4.3. Storage Requirements

Proper storage is crucial to maintain the chemical's integrity and prevent accidents.

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][9]

• Keep away from incompatible substances such as strong oxidizing agents, strong reducing agents, strong acids, and strong bases.[4][5]

• Consider storing under an inert atmosphere, as some related compounds are sensitive to air and moisture.[9]

• Store in a locked cabinet or a secure area accessible only to authorized personnel.[7]

Experimental Workflows and Methodologies

The following diagram and protocol outline a self-validating system for handling 4-Acetylpyridin-2(1H)-one in a research setting.

Diagram of a Safe Handling Workflow:

Caption: A logical workflow for handling acetylated pyridinones.

Step-by-Step Experimental Protocol for Handling:

• Pre-Experiment Preparation:

  • Review this guide and any available safety data for analogue compounds.

  • Ensure a chemical fume hood is operational and uncluttered.

  • Assemble all necessary PPE: safety goggles, lab coat, and chemical-resistant gloves.

  • Prepare all necessary equipment and reagents.

• Handling the Compound:

  • Perform all manipulations of the solid or its solutions inside the chemical fume hood.

  • Weigh the required amount of 4-Acetylpyridin-2(1H)-one.

  • Carefully add it to the solvent or reaction mixture.

  • Keep the container tightly sealed when not in use.

• Post-Experiment Cleanup:

  • Decontaminate all surfaces that may have come into contact with the chemical.

  • Dispose of contaminated materials (e.g., pipette tips, weighing paper) in a designated hazardous waste container.

  • Wash all glassware thoroughly.

  • Remove PPE in the correct order (gloves first), and wash hands thoroughly with soap and water.

Emergency Procedures

In the event of an emergency, prompt and correct action is critical.

6.1. Spill Response

• Small Spills:

  • If a small amount is spilled, absorb it with an inert material like vermiculite, sand, or earth.[6]

  • Use absorbent paper to pick up all liquid spill material.[5]

  • Place the contaminated material in a sealed, labeled container for hazardous waste disposal.[5]

  • Clean the spill area with soap and water.[5]

  • Do not re-enter the area until it has been verified as clean by a safety officer.[5]

• Large Spills:

  • Evacuate the area immediately.

  • Alert others and your institution's emergency response team.

  • Isolate the spill area.[5]

6.2. First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][9] Seek immediate medical attention.[6][9]

• Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin area with plenty of soap and water for at least 15 minutes.[4][6][9] If skin irritation occurs, get medical advice/attention.[3][7][9]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6][7][9] If the person feels unwell, call a poison center or doctor.[7]

• Ingestion: If swallowed, immediately call a poison center or doctor.[2][3] Rinse the mouth with water.[2] Do not induce vomiting unless instructed to do so by medical personnel.[6]

Waste Disposal

All waste containing 4-Acetylpyridin-2(1H)-one must be treated as hazardous.

• Dispose of contents and containers in accordance with local, regional, and national regulations.[3][7][9]

• Offer surplus and non-recyclable solutions to a licensed disposal company.

• Contaminated packaging should be disposed of as unused product.

Conclusion

While specific data for 4-Acetylpyridin-2(1H)-one is limited, a conservative approach based on the known hazards of its structural analogues provides a strong foundation for its safe handling. By adhering to the principles of hazard assessment, engineering controls, appropriate PPE, and established emergency procedures, researchers can minimize risks and maintain a safe laboratory environment.

References

• PubChem. (n.d.). 4-Acetylpyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Acetylpyridine, 98%. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Synerzine. (2015). 500587 acetyl-2 pyridine safety data sheet - SDS US. Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-acetyl pyridine. Retrieved from [Link]

• PubChem. (n.d.). 3-Acetylpyridin-2(1H)-one. National Center for Biotechnology Information. Retrieved from [Link]

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• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. 4-Acetylpyridine | C7H7NO | CID 14282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-ACETYLPYRIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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• 8. vigon.com [vigon.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. 4-acetyl pyridine, 1122-54-9 [thegoodscentscompany.com]

Protocols & Analytical Methods

Synthesis Protocol for 4-Acetylpyridin-2(1H)-one: An Application Note for Medicinal Chemistry and Drug Development

Introduction

The pyridin-2(1H)-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its ability to engage in various non-covalent interactions, coupled with its synthetic tractability, makes it a valuable template for drug design. The introduction of an acetyl group at the C4-position, yielding 4-Acetylpyridin-2(1H)-one, offers a key site for further functionalization, potentially modulating the pharmacokinetic and pharmacodynamic properties of derivative compounds. This application note provides a detailed, two-step synthetic protocol for the preparation of 4-Acetylpyridin-2(1H)-one, designed for researchers in drug development and organic synthesis. The described methodology is based on established chemical principles and provides insights into the causality of the experimental choices.

Overall Synthetic Strategy

The synthesis of 4-Acetylpyridin-2(1H)-one is approached in a two-stage process. The first stage involves the construction of the pyridinone core through the synthesis of 4-Hydroxypyridin-2(1H)-one. The second stage introduces the acetyl functionality at the C4-position via an O-acylation followed by a Lewis acid-catalyzed Fries rearrangement. This strategic approach allows for the efficient assembly of the target molecule from readily available starting materials.

Caption: High-level overview of the two-step synthesis of 4-Acetylpyridin-2(1H)-one.

Part 1: Synthesis of 4-Hydroxypyridin-2(1H)-one

The initial step focuses on the formation of the foundational pyridinone ring system. 4-Hydroxypyridin-2(1H)-one can be synthesized through the cyclization of a suitable acyclic precursor. A common and effective method involves the reaction of a β-keto ester with an ammonia source, which undergoes condensation and subsequent intramolecular cyclization.

Reaction Mechanism

The formation of the 4-hydroxypyridin-2(1H)-one ring proceeds via a condensation reaction between a β-ketoester, such as ethyl 3-oxobutanoate, and an enamine or a related species, followed by an intramolecular cyclization and aromatization. A straightforward approach involves the reaction of ethyl 4-chloroacetoacetate with ammonia. The initial reaction is a nucleophilic substitution of the chlorine atom by ammonia, followed by an intramolecular condensation to form the six-membered ring.

Experimental Protocol: 4-Hydroxypyridin-2(1H)-one

This protocol is adapted from general procedures for the synthesis of 4-hydroxypyridin-2-ones.[1][2]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Ethyl 4-chloroacetoacetate	164.59	16.46 g	0.1
Ammonium hydroxide (28-30%)	35.05	25 mL	~0.4
Ethanol	46.07	100 mL	-
Hydrochloric acid (conc.)	36.46	As needed	-

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 4-chloroacetoacetate (16.46 g, 0.1 mol) in ethanol (100 mL).

• Addition of Ammonia: To the stirred solution, slowly add ammonium hydroxide (25 mL, ~0.4 mol). The addition is exothermic, and the rate should be controlled to maintain a gentle reflux.

• Reaction: After the initial exothermic reaction subsides, heat the mixture to reflux for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (1:1).

• Work-up: After the reaction is complete, cool the mixture to room temperature. A precipitate should form. If not, concentrate the solution under reduced pressure to about half its original volume.

• Isolation: Filter the solid precipitate and wash it with a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from water or a mixture of ethanol and water to yield 4-hydroxypyridin-2(1H)-one as a crystalline solid. Dry the purified product in a vacuum oven.

Part 2: Synthesis of 4-Acetylpyridin-2(1H)-one via Fries Rearrangement

The introduction of the acetyl group at the C4 position is achieved through a Fries rearrangement. This reaction involves the initial O-acylation of the 4-hydroxy group of the pyridinone, followed by a Lewis acid-catalyzed intramolecular rearrangement of the acetyl group to the C4 position of the ring.

Reaction Mechanism

The Fries rearrangement is a powerful tool for the synthesis of acyl phenols and related compounds.[3][4][5] The mechanism proceeds in two key stages:

• O-Acylation: The hydroxyl group of 4-hydroxypyridin-2(1H)-one is first acylated with acetic anhydride or acetyl chloride to form the corresponding ester, 2-acetoxy-pyridin-4-one.

• Rearrangement: The resulting ester is then treated with a Lewis acid, such as aluminum chloride (AlCl₃). The Lewis acid coordinates to the carbonyl oxygen of the ester and the pyridinone ring, facilitating the cleavage of the ester bond to form an acylium ion intermediate. This electrophilic acylium ion then attacks the electron-rich pyridinone ring, preferentially at the C4 position, followed by tautomerization to yield the final product, 4-acetylpyridin-2(1H)-one.

Caption: Mechanism of the Fries rearrangement for the synthesis of 4-Acetylpyridin-2(1H)-one.

Experimental Protocol: 4-Acetylpyridin-2(1H)-one

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
4-Hydroxypyridin-2(1H)-one	111.10	11.11 g	0.1
Acetic Anhydride	102.09	12.25 g	0.12
Pyridine	79.10	10 mL	-
Aluminum Chloride (anhydrous)	133.34	26.67 g	0.2
Dichloromethane (anhydrous)	84.93	150 mL	-
Hydrochloric acid (1 M)	36.46	As needed	-

Procedure:

Step A: O-Acylation

• Reaction Setup: In a 250 mL round-bottom flask, suspend 4-hydroxypyridin-2(1H)-one (11.11 g, 0.1 mol) in pyridine (10 mL).

• Addition of Acetic Anhydride: Cool the mixture in an ice bath and slowly add acetic anhydride (12.25 g, 0.12 mol) dropwise with stirring.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Work-up: Pour the reaction mixture into 200 mL of ice-water. A precipitate of 2-acetoxy-pyridin-4-one will form.

• Isolation: Collect the solid by vacuum filtration, wash with cold water, and dry thoroughly.

Step B: Fries Rearrangement

• Reaction Setup: In a 500 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (26.67 g, 0.2 mol) to anhydrous dichloromethane (150 mL).

• Addition of Substrate: Cool the suspension to 0 °C and add the dried 2-acetoxy-pyridin-4-one from the previous step in portions over 30 minutes.

• Reaction: After the addition is complete, slowly warm the mixture to room temperature and then heat to reflux for 6 hours. Monitor the progress of the reaction by TLC.

• Work-up: Cool the reaction mixture in an ice bath and carefully quench by the slow addition of 1 M hydrochloric acid (100 mL).

• Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing: Combine the organic extracts and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel using a gradient of ethyl acetate in hexanes, followed by recrystallization from a suitable solvent (e.g., ethanol/water) to afford pure 4-acetylpyridin-2(1H)-one.

Characterization of 4-Acetylpyridin-2(1H)-one

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• Appearance: Off-white to pale yellow solid.

• Melting Point: Expected to be in the range of 180-200 °C (to be determined experimentally).

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ ~11.5 (br s, 1H, NH)

  • δ ~7.5 (d, 1H, H-6)

  • δ ~6.3 (d, 1H, H-5)

  • δ ~6.1 (s, 1H, H-3)

  • δ ~2.4 (s, 3H, COCH₃)

• ¹³C NMR (100 MHz, DMSO-d₆):

  • δ ~195 (C=O, acetyl)

  • δ ~163 (C=O, pyridinone)

  • δ ~150 (C4)

  • δ ~140 (C6)

  • δ ~118 (C5)

  • δ ~105 (C3)

  • δ ~28 (CH₃)

• Mass Spectrometry (ESI-MS): m/z [M+H]⁺ calculated for C₇H₇NO₂: 138.05; found: 138.xx.

Safety and Handling Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Acetic anhydride and pyridine are corrosive and have strong odors. Handle with care.

• Anhydrous aluminum chloride is highly reactive with water and should be handled under a dry, inert atmosphere. The quenching process is highly exothermic and should be performed slowly and with caution.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

References

• Master Organic Chemistry. (2023). Enamines – formation, properties, reactions, and mechanisms. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-pyridones. [Link]

• Organic Syntheses. (n.d.). Procedure 3. [Link]

• Polish Journal of Chemistry. (2007). Preparation of 4-Alkoxy-1-hydroxypyridine-2-thiones. [Link]

• Wikipedia. (2023). 4-Pyridone. [Link]

• Lead Sciences. (n.d.). 4-Hydroxypyridin-2(1H)-one. [Link]

• Google Patents. (n.d.). EP2585436B1 - Process for preparing 4-hydroxypyridines.

• International Journal of Pharmaceutical Chemistry and Analysis. (2021). Synthesis of some nuclear substitution derivatives of 4-acetyl pyridine. [Link]

• Chemistry of Heterocyclic Compounds. (2009). SYNTHESIS OF PYRIDIN-2(1H)-ONES BY THE INTRAMOLECULAR CYCLIZATION OF AMIDES OF β-ENAMINO KETONES. [Link]

• Organic Chemistry Portal. (n.d.). Fries Rearrangement. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1986). Fries rearrangement of some 3-acetoxy- and 3-propionyloxy-thiophenes. [Link]

• ResearchGate. (2021). Bioactive natural products containing 2-pyridone core. [Link]

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• 4. Fries rearrangement of some 3-acetoxy- and 3-propionyloxy-thiophenes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Fries Rearrangement | Thermo Fisher Scientific - SG [thermofisher.com]

The Versatile Scaffold: 4-Acetylpyridin-2(1H)-one in Modern Medicinal Chemistry

Introduction: The Rise of a Privileged Heterocycle

In the landscape of medicinal chemistry, the pyridine ring stands as a cornerstone of drug design, recognized for its presence in a vast array of therapeutic agents.[1] Among its many derivatives, the pyridin-2(1H)-one moiety has emerged as a particularly "privileged scaffold." This is due to its unique electronic and structural features, which allow it to engage in a variety of non-covalent interactions with biological targets.[2] Specifically, the 4-acetylpyridin-2(1H)-one core, with its strategically positioned acetyl group, offers a rich platform for chemical modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. This guide provides an in-depth exploration of the utility of 4-acetylpyridin-2(1H)-one in medicinal chemistry, with a focus on its application in the development of novel anticancer agents. We will delve into detailed synthetic protocols, robust biological evaluation methods, and a critical analysis of structure-activity relationships (SAR).

Core Applications in Oncology Drug Discovery

The 4-acetylpyridin-2(1H)-one scaffold has demonstrated significant potential in the development of anticancer therapeutics. Its derivatives have been shown to exhibit cytotoxic effects against a range of cancer cell lines, including human breast cancer (MCF-7) and liver cancer (HepG2).[3][4] The mechanism of action often involves the induction of apoptosis and cell cycle arrest, highlighting the scaffold's ability to interfere with critical cellular processes in cancer cells.[1]

Mechanism of Action: A Multifaceted Approach

While the precise mechanism can vary depending on the specific derivatization, many 4-acetylpyridin-2(1H)-one analogs exert their anticancer effects through the modulation of key signaling pathways. For instance, some derivatives have been shown to downregulate anti-apoptotic proteins like Bcl-2 and upregulate pro-apoptotic proteins such as Bax and caspases.[4] This targeted disruption of the apoptotic machinery selectively triggers cell death in malignant cells.

Figure 1: Simplified signaling pathway of 4-acetylpyridin-2(1H)-one induced apoptosis.

Synthetic Protocols: Building the Core Scaffold

A common and efficient route to synthesize the 4-acetylpyridin-2(1H)-one core and its derivatives starts from dehydroacetic acid.[5] This commercially available starting material provides a robust entry point for generating a library of analogs for SAR studies.

Protocol 1: Synthesis of 3-Acetyl-4-hydroxy-6-methylpyridin-2(1H)-one

This protocol details the synthesis of a key intermediate, 3-acetyl-4-hydroxy-6-methylpyridin-2(1H)-one, which can be further modified.

Materials:

• Dehydroacetic acid (DHA)

• Benzylamine

• Dichloromethane (DCM)

• Glacial Acetic Acid

• Ethanol

• Standard laboratory glassware and purification equipment (magnetic stirrer, reflux condenser, rotary evaporator, filtration apparatus)

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve dehydroacetic acid (10 mmol) in 100 mL of dichloromethane.

• Amine Addition: To the stirred solution, add benzylamine (10 mmol) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the crude product from ethanol to yield 3-acetyl-4-hydroxy-1-benzyl-6-methylpyridin-2(1H)-one.

• Debenzylation (Optional): For the synthesis of the N-unsubstituted pyridinone, the benzyl group can be removed via catalytic hydrogenation.

Figure 2: General workflow for the synthesis of a 4-acetylpyridin-2(1H)-one derivative.

Biological Evaluation: Assessing Anticancer Activity

A crucial step in drug discovery is the robust evaluation of the biological activity of synthesized compounds. The MTT assay is a widely used colorimetric method to assess cell viability and cytotoxicity.

Protocol 2: In Vitro Cytotoxicity Screening using MTT Assay

This protocol outlines the procedure for determining the half-maximal inhibitory concentration (IC50) of 4-acetylpyridin-2(1H)-one derivatives against cancer cell lines like MCF-7 and HepG2.

Materials:

• Human cancer cell lines (e.g., MCF-7, HepG2)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Synthesized pyridinone derivatives dissolved in DMSO (stock solutions)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds (typically ranging from 0.1 to 100 µM) for 48 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Structure-Activity Relationship (SAR) Analysis

Systematic modification of the 4-acetylpyridin-2(1H)-one scaffold has yielded valuable insights into the structural requirements for potent anticancer activity.[6][7]

Compound	R1	R2	R3	IC50 (µM) vs. MCF-7	IC50 (µM) vs. HepG2
1a	H	CH3	H	>100	>100
1b	H	CH3	4-OH-Ph	25.3	31.5
1c	H	CH3	4-Cl-Ph	15.8	18.2
1d	H	CH3	4-F-Ph	17.2	20.1
1e	Benzyl	CH3	4-OH-Ph	10.5	12.7

Note: The data presented in this table is a representative compilation from various sources for illustrative purposes and may not correspond to a single study.

Key SAR Insights:

• Substitution at the N1 position: Introducing a bulky group, such as a benzyl group, at the N1 position can enhance anticancer activity.[2]

• Aromatic Substituents: The presence of substituted phenyl rings at other positions of the pyridinone core is often crucial for activity. Electron-withdrawing groups like halogens (Cl, F) on this phenyl ring tend to increase potency.[6]

• Hydroxyl Groups: The presence of hydroxyl groups can also contribute positively to the antiproliferative activity.[6][8]

• Impact of Halogens: The nature and position of halogen substituents on the aromatic rings can significantly modulate activity, with smaller halogens sometimes being more favorable.[6]

Figure 3: Key structure-activity relationships for the anticancer activity of 4-acetylpyridin-2(1H)-one derivatives.

Conclusion and Future Directions

The 4-acetylpyridin-2(1H)-one scaffold represents a highly versatile and promising platform in medicinal chemistry, particularly for the development of novel anticancer agents. The synthetic accessibility and the potential for diverse functionalization allow for the systematic exploration of chemical space to optimize biological activity. The insights gained from SAR studies provide a rational basis for the design of next-generation derivatives with improved potency and selectivity. Future research in this area will likely focus on elucidating the specific molecular targets of these compounds, exploring their potential in combination therapies, and optimizing their pharmacokinetic profiles to advance them towards clinical development.

References

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (2024). MDPI. Retrieved from [Link]

• 4-Hydroxy-6-methylpyridin-2(1H)-one. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• 2,2'-Bipyridine Derivatives Exert Anticancer Effects by Inducing Apoptosis in Hepatocellular Carcinoma (HepG2) Cells. (2024). National Center for Biotechnology Information. Retrieved from [Link]

• Exploring the interplay between structure-activity relationship and anticancer potential of pyridine derivatives. (2026). PubMed. Retrieved from [Link]

• Effective inhibitory activity against MCF-7, A549 and HepG2 cancer cells by a phosphomolybdate based hybrid solid. (n.d.). Dalton Transactions (RSC Publishing). Retrieved from [Link]

• 4-Hydroxy-6-methylpyridin-2(1H)-one. (n.d.). ResearchGate. Retrieved from [Link]

• Exploring the interplay between structure-activity relationship and anticancer potential of pyridine derivatives. (2026). ResearchGate. Retrieved from [Link]

• Cytotoxic effects of compounds (4a-4l) on MCF-7 and HEPG-2 cell... (n.d.). ResearchGate. Retrieved from [Link]

• The Structure-Antiproliferative Activity Relationship of Pyridine Derivatives. (2024). PubMed. Retrieved from [Link]

• A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention. (n.d.). Google Patents.

• Synthesis, Anticancer Assessment, and Molecular Docking of Novel Chalcone-Thienopyrimidine Derivatives in HepG2 and MCF-7 Cell Lines. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis of 4‐Hydroxy‐2‐pyridinone Derivatives and Evaluation of Their Antioxidant/Anticancer Activities. (n.d.). ResearchGate. Retrieved from [Link]

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• 4. Synthesis, Anticancer Assessment, and Molecular Docking of Novel Chalcone-Thienopyrimidine Derivatives in HepG2 and MCF-7 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
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Preparation of 4-Acetylpyridin-2(1H)-one Derivatives for Biological Screening

Application Note & Protocols

Abstract

The pyridin-2(1H)-one scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including antitumor, antimicrobial, and anti-inflammatory properties.[1][2] The 4-acetyl substitution provides a key synthetic handle for further derivatization, enabling the creation of diverse chemical libraries for biological screening. This guide provides a comprehensive, field-proven framework for the synthesis, purification, characterization, and subsequent preparation of 4-acetylpyridin-2(1H)-one derivatives for robust and reliable biological screening campaigns. The protocols are designed to be self-validating, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Significance of the Pyridinone Core

Pyridinone-containing compounds are integral to modern drug discovery, forming the core of several FDA-approved drugs.[1][2] Their biological versatility stems from their ability to act as hydrogen bond donors and acceptors, allowing for potent and specific interactions with various biological targets.[2] The synthesis of derivatives from accessible starting materials like 4-acetylpyridine allows for systematic exploration of structure-activity relationships (SAR).[3] This document outlines a reliable pathway from initial synthesis to the generation of assay-ready plates, ensuring that the integrity of the compounds is maintained for high-quality biological data acquisition.

Part I: Synthesis and Characterization of 4-Acetylpyridin-2(1H)-one Derivatives

The synthesis of the target scaffold can be efficiently achieved through a multi-component reaction, which offers advantages in terms of atom economy and operational simplicity. The following section details a robust protocol based on the condensation of a chalcone intermediate, derived from 4-acetylpyridine, with urea.

General Synthesis Workflow

The overall process involves the synthesis of an intermediate chalcone, followed by cyclization to form the pyridinone ring, and concludes with rigorous purification and characterization to validate the compound's identity and purity before it enters the screening workflow.

Caption: General workflow for synthesis and quality control.

Detailed Protocol 1: Synthesis of 6-phenyl-4-(pyridin-4-yl)pyridin-2(1H)-one

This protocol provides a representative example. The aromatic aldehyde can be substituted to generate a library of derivatives.

Rationale: The Claisen-Schmidt condensation is a reliable method for forming the α,β-unsaturated ketone (chalcone) intermediate.[3] Subsequent cyclocondensation with a suitable nitrogen-containing component like urea or a derivative in the presence of a base efficiently constructs the desired pyridinone ring.

Materials:

• 4-Acetylpyridine

• Benzaldehyde (or other substituted aromatic aldehyde)

• Ethanol (EtOH)

• Potassium Hydroxide (KOH)

• Urea

• Sodium Ethoxide (NaOEt)

• Glacial Acetic Acid

• Deionized Water

Procedure:

• Step 1: Synthesis of (E)-1-(pyridin-4-yl)-3-phenylprop-2-en-1-one (Chalcone Intermediate)

  • Dissolve 4-acetylpyridine (10 mmol) and benzaldehyde (10 mmol) in 50 mL of ethanol in a 250 mL round-bottom flask equipped with a magnetic stirrer.

  • In a separate beaker, dissolve potassium hydroxide (20 mmol) in 10 mL of water and cool the solution in an ice bath.

  • Slowly add the cold KOH solution to the ethanolic solution of the reactants.

  • Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into 200 mL of ice-cold water.

  • A yellow precipitate will form. Filter the solid using a Büchner funnel, wash with cold water until the filtrate is neutral, and dry the crude chalcone product.

• Step 2: Synthesis of 6-phenyl-4-(pyridin-4-yl)pyridin-2(1H)-one

  • To a solution of sodium ethoxide, prepared by dissolving sodium metal (20 mmol) in 50 mL of absolute ethanol, add the dried chalcone from Step 1 (10 mmol) and urea (15 mmol).

  • Reflux the mixture for 8-10 hours with constant stirring. The progress of the reaction should be monitored by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water.

  • Neutralize the solution by dropwise addition of glacial acetic acid. The pyridinone derivative will precipitate out.

  • Filter the precipitate, wash thoroughly with water, and dry.

• Step 3: Purification

  • The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to yield the pure compound. For less crystalline products, purification via silica gel column chromatography may be necessary.

Protocol 2: Structural and Purity Characterization

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Dissolve 5-10 mg of the pure compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Confirm the presence of characteristic protons of the pyridinone ring and the substituents. The integration of peaks should correspond to the number of protons in the proposed structure.

  • ¹³C NMR: Provides confirmation of the carbon skeleton of the molecule.

• Mass Spectrometry (MS):

  • Use Electrospray Ionization (ESI) or a similar soft ionization technique to determine the molecular weight of the compound. The observed m/z value for the molecular ion [M+H]⁺ should match the calculated exact mass.

• High-Performance Liquid Chromatography (HPLC):

  • Assess the purity of the final compound. Dissolve a small sample in a suitable solvent (e.g., acetonitrile/water).

  • Use a C18 reverse-phase column with a gradient elution (e.g., water/acetonitrile with 0.1% formic acid).

  • Purity should ideally be ≥95% as determined by the peak area at a suitable UV wavelength (e.g., 254 nm).

Data Summary Table

Parameter	Expected Result	Rationale for Importance
Appearance	Crystalline solid (e.g., off-white)	Basic physical characterization.
Yield	40-60%	Measures the efficiency of the synthetic protocol.
Melting Point	Sharp range (e.g., 220-222 °C)	A sharp melting point is an indicator of purity.
¹H NMR	Conforms to expected structure	Confirms chemical structure and proton environment.
MS [M+H]⁺	Matches calculated exact mass	Confirms molecular weight and elemental formula.
HPLC Purity	≥ 95%	Ensures biological activity is due to the target compound.

Part II: Preparation for Biological Screening

Proper handling and preparation of compounds are paramount for generating high-quality, reproducible data in biological assays. This section outlines the workflow from a pure, solid compound to an assay-ready microplate.

Screening Preparation Workflow

This workflow minimizes errors from precipitation, degradation, and inaccurate concentrations, which are common pitfalls in high-throughput screening.

Caption: Workflow for preparing compounds for biological screening.

Detailed Protocol 3: Stock Solution Preparation and Management

Rationale: Dimethyl sulfoxide (DMSO) is the standard solvent for compound libraries due to its high solubilizing power and miscibility with aqueous assay buffers.[4] Preparing a high-concentration primary stock (e.g., 10 mM) allows for subsequent dilutions where the final DMSO concentration in the assay is kept low (typically <0.5%) to avoid solvent-induced artifacts.

Procedure:

• Weighing: Accurately weigh approximately 1-5 mg of the purified 4-acetylpyridin-2(1H)-one derivative using a calibrated analytical balance.[4] Perform this in a ventilated enclosure.

• Calculation: Calculate the volume of 100% anhydrous DMSO required to achieve the desired stock concentration (e.g., 10 mM).

  • Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Concentration (mol/L))

• Solubilization: Add the calculated volume of DMSO to the vial containing the compound. Use a vortex mixer or sonicator to ensure complete dissolution. Visually inspect the solution against a light source to confirm no solid particulates remain.[4]

• Aliquoting and Storage:

  • For the primary stock, aliquot into smaller volumes in clearly labeled, sealed vials to avoid repeated freeze-thaw cycles, which can degrade the compound or introduce water.

  • Store the primary stock solutions at -20°C or -80°C in a desiccated environment.

Detailed Protocol 4: Preparation of Assay-Ready Plates (Serial Dilution)

Rationale: Most biological screens aim to determine a dose-response relationship (e.g., IC₅₀ or EC₅₀). This requires testing the compound across a range of concentrations. Serial dilution in a microplate format is the standard method for achieving this efficiently.[5]

Procedure (for a 7-point dose-response in a 96-well plate):

• Mother Plate Preparation: Create an intermediate "mother plate." For example, dilute the 10 mM primary stock to 100 µM in assay buffer or culture medium. This reduces the concentration of DMSO that will be transferred to the final assay.

• Daughter Plate Setup:

  • Dispense assay buffer or medium into the wells of a new 96-well "daughter plate."

  • Add a concentrated volume of the compound from the mother plate to the first column of wells and mix thoroughly.

  • Perform a serial dilution (e.g., 1:3 or 1:10) across the plate by transferring a fixed volume from one column to the next. Use a multichannel pipette for efficiency and accuracy.

• Controls:

  • Negative (Vehicle) Control: Include wells that receive only the vehicle (e.g., assay buffer with the same final concentration of DMSO as the test wells). This defines the baseline 0% activity level.

  • Positive Control: Include wells with a known inhibitor or activator for the specific assay. This confirms the assay is performing as expected and defines the 100% activity level.

• Final Assay Addition: Transfer the contents of the assay-ready daughter plate to the final assay plate containing cells, enzymes, or other biological reagents.

Quality Control for Screening Preparation

QC Check	Procedure	Rationale
DMSO Tolerance	Run a dose-response of DMSO alone on the assay.	Determines the maximum allowable DMSO concentration that does not affect assay performance.[5]
Compound Solubility	Visually inspect all stock and diluted solutions for precipitation.	Undissolved compound leads to inaccurate concentrations and unreliable results.
Compound Interference	Test the compound in the absence of the biological target (e.g., no enzyme) to check for autofluorescence or other assay artifacts.	Prevents false positives caused by direct compound interference with the detection method.

Conclusion

This application note provides a validated, end-to-end methodology for the synthesis of 4-acetylpyridin-2(1H)-one derivatives and their subsequent preparation for biological screening. By adhering to these detailed protocols, which emphasize the rationale behind each step and incorporate critical quality control measures, researchers can confidently generate high-quality chemical tools. This robust foundation is essential for producing reliable biological data, enabling the successful identification of novel lead compounds and the elucidation of meaningful structure-activity relationships in drug discovery programs.

References

• El-Gazzar, A. R., et al. (2022). Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. ACS Omega. Available at: [Link]

• Gwaram, N. S., et al. (2012). Synthesis, characterization, and biological applications of some 2-acetylpyridine and acetophenone derivatives. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Roy, M., et al. (2024). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. RSC Medicinal Chemistry. Available at: [Link]

• Al-Adiwish, W. M., et al. (2014). Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. Molecules. Available at: [Link]

• Najm, R. S., & Al-Amiery, A. A. (2016). Synthesis of some pyrimidine derivatives from-4- acetyl pyridine. ResearchGate. Available at: [Link]

• Hafez, H. N., et al. (2016). Synthesis and Antimicrobial Activity of Some New Pyrimidinone and Oxazinone Derivatives Fused with Thiophene Rings Using 2-Chloro-6-ethoxy-4-acetylpyridine as Starting Material. Molecules. Available at: [Link]

• Wikipedia. (n.d.). 2-Acetylpyridine. Available at: [Link]

• Bologa, C. G., et al. (2020). How to Prepare a Compound Collection Prior to Virtual Screening. ResearchGate. Available at: [Link]

• Wang, W., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry. Available at: [Link]

• Al-Amiery, A. A., et al. (2022). Synthesis, Biological Evaluation and Quantum Chemical Studies of novel 3-Acetylpyridin-2(1H)-one Derivative. ResearchGate. Available at: [Link]

• Wang, W., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. PMC - PubMed Central. Available at: [Link]

• Sittampalam, G. S., et al. (Eds.). (2004-). Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

• Hafez, H. N., et al. (2016). Synthesis and Antimicrobial Activity of Some New Pyrimidinone and Oxazinone Derivatives Fused with Thiophene Rings Using 2-Chloro-6-ethoxy-4-acetylpyridine as Starting Material. MDPI. Available at: [Link]

• Zhan, P., et al. (2010). A New Series of Pyridinone Derivatives as Potent Non-Nucleoside Human Immunodeficiency Virus Type 1 Specific Reverse Transcriptase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Dong, M. W. (2020). Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. LCGC North America. Available at: [Link]

• Chempanda. (n.d.). Pyridines deep dive: Applications and side effects. Available at: [Link]

• Finger, C., et al. (2020). Analysis of Biological Screening Compounds with Single- or Multi-Target Activity via Diagnostic Machine Learning. Molecules. Available at: [Link]

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High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) Methods for the Characterization of 4-Acetylpyridin-2(1H)-one

An Application Note from the Senior Scientist's Desk

Introduction and Strategic Overview

1.1 The Analyte: 4-Acetylpyridin-2(1H)-one

4-Acetylpyridin-2(1H)-one is a heterocyclic compound of significant interest in synthetic and medicinal chemistry. As a functionalized pyridone, it serves as a versatile building block for more complex molecular architectures. Pyridone derivatives are known to exhibit a wide range of biological activities, including antitumour and antifungal properties, making them a privileged scaffold in drug discovery.[1][2] The robust and accurate characterization of such molecules is paramount for ensuring purity, monitoring reaction kinetics, and enabling downstream applications.

1.2 Core Analytical Challenges and Methodological Rationale

The chemical nature of 4-Acetylpyridin-2(1H)-one presents distinct analytical challenges that dictate the choice and design of characterization methods.

• Tautomerism: The molecule exists in equilibrium between the pyridin-2(1H)-one and 2-hydroxypyridine forms. This equilibrium is sensitive to solvent and pH, which can affect chromatographic behavior.

• Polarity: The presence of the carbonyl group, the acetyl moiety, and the N-H bond imparts significant polarity, influencing its solubility and interaction with chromatographic stationary phases.

• Thermal Lability: The potential for degradation at elevated temperatures makes direct gas chromatography challenging.

• Active Hydrogen: The acidic proton on the ring nitrogen (N-H) is reactive and can lead to poor peak shape (tailing) in gas chromatography due to undesirable interactions with the analytical column.

This application note presents two validated analytical frameworks: a primary method using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for routine quantification and purity assessment, and a secondary, confirmatory method using Gas Chromatography-Mass Spectrometry (GC-MS) following a necessary derivatization step to provide structural verification.

Physicochemical Properties and Their Analytical Implications

Understanding the molecule's properties is the foundation of logical method development. While extensive experimental data for this specific molecule is not widely published, its properties can be inferred from its structure and related compounds.

Property	Value / Description	Analytical Implication
Molecular Formula	C₇H₇NO₂	---
Molecular Weight	137.14 g/mol	Essential for mass spectrometry and concentration calculations.
Structure		Presence of a polar pyridone ring, a ketone, and a reactive N-H group. Exists in tautomeric forms.
Predicted Polarity	Moderately to highly polar (Estimated LogP < 1.0)	Favors liquid chromatography over direct GC. RP-HPLC is a suitable starting point.[3]
Volatility	Low	Direct GC analysis is difficult and will likely require high inlet temperatures, risking thermal degradation.
Active Hydrogen Site	Yes (N-H proton on the pyridone ring)	Requires derivatization (e.g., silylation) to block this site, increasing volatility and preventing peak tailing in GC analysis.[4]

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection

3.1 Principle and Method Rationale

RP-HPLC is the preferred method for the routine analysis of 4-Acetylpyridin-2(1H)-one due to its compatibility with polar, non-volatile compounds. The analyte is separated on a hydrophobic stationary phase (C18) with a polar mobile phase. Retention is primarily driven by hydrophobic interactions; polar compounds like our target analyte elute relatively early. The key to a robust method is the precise control of the mobile phase pH. The pyridone moiety is weakly acidic, and maintaining a consistent pH well below its pKa ensures a single, protonated form, leading to sharp, symmetrical, and reproducible peaks.

3.2 Detailed Experimental Protocol: RP-HPLC

3.2.1 Sample and Standard Preparation

• Solvent Selection: Use a diluent that is compatible with the mobile phase, such as a 50:50 (v/v) mixture of water and acetonitrile.

• Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of 4-Acetylpyridin-2(1H)-one reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the selected diluent.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution.

• Sample Solution: Prepare the sample to be analyzed at a target concentration within the calibration range (e.g., 25 µg/mL). Filter all solutions through a 0.45 µm syringe filter before injection.

3.2.2 Instrumentation and Chromatographic Conditions

Parameter	Condition	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	Standard system with quaternary pump, autosampler, column thermostat, and DAD/VWD detector.
Column	C18, 4.6 x 150 mm, 5 µm (e.g., Zorbax, InertSustain)	The C18 phase provides excellent retention for a wide range of compounds and is a robust starting point for method development.[5][6]
Mobile Phase A	0.1% Formic Acid in Water	Formic acid acts as a pH modifier to suppress ionization and improve peak shape. It is also MS-compatible if transitioning to LC-MS.
Mobile Phase B	Acetonitrile	A common, effective organic modifier for reversed-phase chromatography.
Gradient Program	0-2 min: 5% B; 2-10 min: 5% to 95% B; 10-12 min: 95% B; 12.1-15 min: 5% B	A gradient elution ensures that impurities with different polarities are effectively separated and eluted, while keeping the run time reasonable.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Thermostatting the column ensures reproducible retention times by mitigating fluctuations in mobile phase viscosity.
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overloading.
Detection	UV Diode Array Detector (DAD) at 275 nm	The conjugated pyridone system is expected to have a strong UV absorbance. Monitoring at a specific wavelength enhances selectivity and sensitivity.

3.3 Method Validation Framework

To ensure the trustworthiness of the results, the method must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[7]

Validation Parameter	Acceptance Criteria
Specificity	The analyte peak is free from interference from blank and placebo samples. Peak purity analysis (via DAD) should pass.
Linearity	Correlation coefficient (r²) ≥ 0.999 for a 5-7 point calibration curve.
Accuracy	Mean recovery of 98.0% - 102.0% for spiked samples at three concentration levels.
Precision (RSD)	Repeatability (n=6 injections): ≤ 1.0%; Intermediate Precision (different day/analyst): ≤ 2.0%.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1, with acceptable precision and accuracy.

3.4 HPLC Workflow Diagram

Caption: High-level workflow for the RP-HPLC analysis of 4-Acetylpyridin-2(1H)-one.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

4.1 Principle and Rationale for Derivatization

Direct GC-MS analysis of 4-Acetylpyridin-2(1H)-one is problematic due to its low volatility and the presence of a reactive N-H group. This active hydrogen can form hydrogen bonds with active sites in the GC inlet and column, resulting in poor peak shape, low response, and poor reproducibility.

To overcome these limitations, a silylation derivatization step is mandatory.[4] This process replaces the active hydrogen with a non-polar trimethylsilyl (TMS) group, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This chemical modification drastically increases the analyte's volatility and thermal stability, making it amenable to GC analysis. The use of a mass spectrometer detector provides high sensitivity and, crucially, structural confirmation through the analysis of the fragmentation pattern.

4.2 Detailed Experimental Protocol: GC-MS

4.2.1 Derivatization Procedure

• Sample Preparation: Prepare a solution of the sample in a volatile, aprotic solvent like Dichloromethane or Ethyl Acetate at approximately 1 mg/mL.

• Aliquot: Transfer 100 µL of the sample solution to a 2 mL autosampler vial.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen. This step is critical to remove any water, which would consume the derivatizing reagent.

• Reagent Addition: Add 100 µL of BSTFA with 1% TMCS (trimethylchlorosilane, a catalyst) and 50 µL of Pyridine (a solvent that can also act as a catalyst).[8][9]

• Reaction: Cap the vial tightly and heat at 70 °C for 60 minutes in a heating block or oven.

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS.

4.2.2 Instrumentation and GC-MS Conditions

Parameter	Condition	Rationale
GC-MS System	Agilent 7890B GC with 5977B MSD or equivalent	A standard, robust system for routine and research analysis.
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness	A non-polar (5% phenyl) methylpolysiloxane column provides excellent separation for a wide range of derivatized compounds.
Inlet Temperature	250 °C	Hot enough to ensure rapid volatilization of the derivatized analyte without causing thermal degradation.
Injection Mode	Split (20:1 ratio)	A split injection prevents column overloading and ensures sharp peaks, suitable for samples that are not trace-level.
Injection Volume	1 µL	Standard injection volume for GC.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial 100 °C (hold 2 min), ramp 15 °C/min to 280 °C (hold 5 min)	The temperature program separates the derivatized analyte from reagent peaks and potential byproducts.
MS Transfer Line	280 °C	Prevents condensation of the analyte before it enters the mass spectrometer.
Ion Source Temp.	230 °C	Standard temperature for electron ionization (EI).
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard hard ionization technique that produces reproducible, library-searchable fragmentation patterns.
Acquisition Mode	Full Scan (m/z 40-450)	Acquiring a full mass spectrum allows for structural identification and confirmation.

4.3 Data Interpretation

The resulting mass spectrum for the TMS-derivatized 4-Acetylpyridin-2(1H)-one (MW = 209.3 g/mol ) is expected to show a molecular ion (M⁺) at m/z 209 and a characteristic M-15 peak at m/z 194, corresponding to the loss of a methyl group from the TMS moiety.

4.4 GC-MS Workflow Diagram

Caption: Step-by-step workflow for GC-MS analysis, including the critical derivatization step.

Method Comparison and Summary

Feature	RP-HPLC with UV Detection	GC-MS with Derivatization
Primary Use	Quantitative analysis, purity testing, routine QC.	Structural confirmation, identification of unknowns.
Sample Prep	Simple dilution and filtration.	Multi-step: evaporation and chemical derivatization.
Throughput	High (Typical run time < 15 min).	Lower (Derivatization adds ~1.5 hours).
Selectivity	Good (based on retention time and UV spectrum).	Excellent (based on retention time and unique mass spectrum).
Sensitivity	Good (µg/mL range).	Excellent (pg-ng/mL range).
Cost/Complexity	Lower cost, less complex operation.	Higher cost, more complex operation and data analysis.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 14282, 4-Acetylpyridine. Retrieved from [Link]

• Wikipedia. (2023). 2-Acetylpyridine. Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-acetyl pyridine. Retrieved from [Link]

• Waters Corporation. (2024). Waters Column Selection Guide for Polar Compounds. Retrieved from [Link]

• Reddit. (2021). Anhydrous pyridine for derivatization with MSTFA for GC-MS analysis. Retrieved from [Link]

• Cocco, M. T., Congiu, C., & Onnis, V. (2000). Synthesis and antitumour activity of 4-hydroxy-2-pyridone derivatives. European Journal of Medicinal Chemistry, 35(5), 545-552. doi: 10.1016/s0223-5234(00)00149-5. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 12326826, 3-Acetylpyridin-2(1H)-one. Retrieved from [Link]

• de Souza, D., et al. (2018). Development and validation of methods using derivative spectro-photometry for determination of dipyrone in pharmaceutical formul. International Journal of Pharmaceutical Sciences and Research, 9(6), 2201-10. Retrieved from [Link]

• Gwaram, N. S., et al. (2012). Synthesis, characterization, and biological applications of some 2-acetylpyridine and acetophenone derivatives. Journal of Applied Pharmaceutical Science, 2(10), 027-038. Retrieved from [Link]

• Aurora Pro Scientific. (n.d.). HPLC Column Selection Guide. Retrieved from [Link]

• Jo, Y., et al. (2023). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. Molecules, 28(23), 7858. doi: 10.3390/molecules28237858. Retrieved from [Link]

• Foucal, T., et al. (2024). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. RSC Medicinal Chemistry. doi: 10.1039/d4md00375f. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2020). ANALYTICAL METHOD DEVELOPMENT & VALIDATION FOR RELATED SUBSTANCES IN DIPYRIDAMOLE BY RP-HPLC. IJPSR, 11(4), 1000-08. Retrieved from [Link]

• Degano, I., et al. (2012). An Enhanced GC/MS Procedure for the Identification of Proteins in Paint Microsamples. Accounts of Chemical Research, 45(5), 744-752. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-pyridones. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (2000). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Retrieved from [Link]

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Retrieved from [Link]

• Jessen, H. J., & Gademann, K. (2010). 4-Hydroxy-2-pyridone Alkaloids: Structures and Synthetic Approaches. ChemInform, 41(32). doi: 10.1002/chin.201032233. Retrieved from [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. Retrieved from [Link]

• ResearchGate. (2023). A QbD Based RP-HPLC Method for Stability Indicating Impurity Profiling of Pyridoxine: Method Development, Validation, and Application. Retrieved from [Link]

• GSC Online Press. (2024). Rp-HPLC method development and validation of finerenone in bulk drug and its formulations. Retrieved from [Link]

• ResearchGate. (2024). Quantitative Determination of Pyridine Content in Crustacean Tissues and Marine Sediments by Headspace Gas Chromatography/Tandem Mass Spectrometry (HS-GC-MS/MS). Retrieved from [Link]

• Impactfactor. (2024). RP-HPLC Method Development and Validation of Genotoxic Impurity 1- Acetyl-2-imidazolidinone content in Tizanidine Hydrochloride. Retrieved from [Link]

• Symbiosis Online Publishing. (2020). Pyrolysis-Gas Chromatographic/Mass Spectrometry as an Alternative to H1-NMR and Gas Chromatography with Chiral Column for. Retrieved from [Link]

• LCGC International. (2022). Py-GC–MS Investigation of Pyrolysis Behaviors and Decomposition Products of α- and β-2,7,11-cembratriene-4,6-diols. Retrieved from [Link]

Sources

• 1. Synthesis and antitumour activity of 4-hydroxy-2-pyridone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4-acetyl pyridine, 1122-54-9 [thegoodscentscompany.com]
• 4. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. glsciencesinc.com [glsciencesinc.com]
• 7. ijpsr.com [ijpsr.com]
• 8. reddit.com [reddit.com]
• 9. mdpi.com [mdpi.com]

Application Note: 4-Acetylpyridin-2(1H)-one in Pharmaceutical Synthesis

[1]

Introduction: The Amphibious Scaffold

4-Acetylpyridin-2(1H)-one (CAS: 50850-16-3) represents a "privileged structure" in modern drug discovery.[1] Unlike its aromatic cousin 4-acetylpyridine, this molecule exists at the intersection of aromaticity and lactam reactivity.[1] It serves as a bifunctional linchpin: the C4-acetyl group offers a platform for side-chain vectorization (e.g., heterocycle formation), while the 2-pyridone core provides a hydrogen-bond donor/acceptor motif critical for kinase binding pockets and GPCR recognition.

This guide moves beyond basic characterization to address the practical challenges of working with this intermediate: controlling tautomeric equilibrium, managing solubility, and executing regioselective functionalization.[1][2]

Tautomeric Landscape & Reactivity

The molecule exists in a tautomeric equilibrium between the lactam (2-pyridone) and lactim (2-hydroxypyridine) forms. In solution and solid state, the lactam form predominates due to the significant resonance stabilization energy of the amide bond.[1][2]

• Lactam (Dominant): Nucleophilic Nitrogen (N1), Electrophilic Carbonyl (C2).[1][2]

• Lactim (Minor): Nucleophilic Oxygen (O2).[1][2]

Critical Insight: When designing alkylation reactions, the choice of base and solvent dictates the N- vs. O-alkylation ratio.[1] Soft electrophiles and polar aprotic solvents favor N-alkylation (thermodynamic control), while hard electrophiles and silver salts favor O-alkylation (kinetic control).[1]

Synthesis & Preparation

If the material is not purchased commercially, it is typically synthesized via the rearrangement of 4-acetylpyridine N-oxide.

Diagram 1: Synthesis and Reactivity Workflow

Caption: Workflow converting commodity 4-acetylpyridine into the 2-pyridone scaffold and subsequent bioactive heterocycles.

Core Protocols

Protocol A: Synthesis of Enaminone Intermediates

Context: The acetyl group at C4 is electronically activated by the electron-deficient pyridine ring.[1] Condensation with N,N-Dimethylformamide dimethyl acetal (DMF-DMA) yields an enaminone, a versatile precursor for pyrimidines (common in kinase inhibitors).[1]

Reagents:

• 4-Acetylpyridin-2(1H)-one (1.0 equiv)[1]

• DMF-DMA (1.5 - 2.0 equiv)[1]

• Solvent: Anhydrous DMF or Dioxane[1][2]

Step-by-Step:

• Setup: Charge a dried round-bottom flask with 4-acetylpyridin-2(1H)-one (10 mmol) and anhydrous DMF (10 mL).

• Addition: Add DMF-DMA (2.4 g, 20 mmol) dropwise under nitrogen atmosphere.

• Reaction: Heat the mixture to 110°C for 4–6 hours.

  • Checkpoint: Monitor TLC (5% MeOH in DCM).[1][2] The starting material (polar) will disappear, replaced by a less polar, UV-active yellow spot (enaminone).[1][2]

• Workup: The reaction is often clean enough for direct concentration.[1][2] Remove solvent under reduced pressure (rotary evaporator) at 60°C.

• Purification: Triturate the resulting orange/red residue with diethyl ether or cold ethanol to induce precipitation. Filter and dry.[1][2][3]

  • Yield Expectation: 80–90%.[1][2]

  • Stability:[1][2][4] Store at -20°C; enaminones are moisture sensitive over long periods.[1]

Mechanistic Note: The electron-withdrawing nature of the pyridone ring increases the acidity of the acetyl

-protons, facilitating the condensation with the acetal.

Protocol B: Regioselective N-Alkylation

Context: Many drugs (e.g., Perampanel analogues) require the pyridone nitrogen to be substituted.[1] Avoiding O-alkylation is the primary challenge.[1]

Reagents:

• 4-Acetylpyridin-2(1H)-one[1][4]

• Alkyl Halide (e.g., Benzyl bromide)[2]

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( )[2]

• Solvent: DMF or Acetone[1][2]

Step-by-Step:

• Dissolution: Dissolve 4-acetylpyridin-2(1H)-one (5 mmol) in DMF (15 mL).

  • Note: Pyridones have poor solubility in non-polar solvents.[1][2] DMF is preferred for N-alkylation.[1]

• Deprotonation: Add

  (10 mmol, 2 equiv). Stir at room temperature for 30 mins. The suspension may change color as the anion forms.[1][2]

• Alkylation: Add the alkyl halide (5.5 mmol, 1.1 equiv) slowly.

• Conditions: Stir at 60°C for 12 hours.

  • Why? Higher temperatures favor the thermodynamic product (N-alkyl) over the kinetic product (O-alkyl).

• Quench: Pour mixture into ice water (50 mL). The N-alkyl product often precipitates as a solid.[1]

• Validation:

  • NMR Check: N-alkyl derivatives typically show a characteristic shift of the adjacent ring protons and the alkyl

    signal is usually found 5.0–5.5 ppm.[1] O-alkyl signals are typically downfield ( 5.5–6.0 ppm).[1]

Protocol C: Chlorination (Activation for Coupling)

Context: Converting the lactam to a 2-chloropyridine moiety allows for Suzuki/Buchwald couplings or

reactions.[1]

Reagents:

• Phosphorus Oxychloride (

  )[2]

• Base:

  (optional accelerant)[2]

Step-by-Step:

• Safety: Perform in a well-ventilated fume hood.

  releases HCl upon contact with moisture.[1][2]

• Reaction: Suspend 4-acetylpyridin-2(1H)-one (1 g) in neat

  (5 mL).

• Heating: Reflux at 100°C for 2 hours. The solution will turn clear and darken.

• Quench (Critical): Cool to RT. Pour the reaction mixture slowly onto crushed ice with vigorous stirring. Neutralize with saturated

  to pH 7.[1][2]

• Extraction: Extract with Ethyl Acetate (3x). Dry over

  .[1][2]

• Result: 2-Chloro-4-acetylpyridine. This intermediate is now "aromatic" and ready for metal-catalyzed coupling.[1]

Analytical Data & Troubleshooting

Table 1: Solubility Profile & Solvent Selection

Solvent	Solubility (25°C)	Application	Notes
Water	Moderate	Hydrolysis workup	pH dependent solubility.[1]
DMF/DMSO	High	Alkylation / Condensation	Preferred for reactions; difficult to remove.[1][2]
DCM	Low	Extraction	Often requires 5-10% MeOH for efficient extraction.[1]
Ethanol	Moderate (Hot)	Recrystallization	Best solvent for purification of the pyridone.[2]

Troubleshooting Guide

• Problem: Low yield in N-alkylation (significant O-alkylation observed).

  • Solution: Switch solvent to DMF or NMP and use a harder base (e.g., LiH or NaH) to ensure tight ion pairing, or simply increase temperature to drive thermodynamic equilibration to the N-isomer.[2]

• Problem: "Sticky" spot on TLC / Material stuck on silica column.

  • Solution: Pyridones interact strongly with silanols.[1][2] Pre-treat the silica column with 1% Triethylamine (TEA) in the eluent to deactivate acidic sites.[1][2]

References

• Synthesis of Pyridone Derivatives

  • Title: Synthesis and Antimicrobial Activity of Some New Pyrimidinone and Oxazinone Derivatives Fused with Thiophene Rings Using 2-Chloro-6-ethoxy-4-acetylpyridine as Starting Material.[1]

  • Source: Molecules (via PMC/NIH), 2011.[1][2]

  • Relevance: Establishes the use of acetyl-pyridine precursors for fused heterocycle synthesis.

  • URL:[Link]

• DMF-DMA Applications

  • Title: The Role of N,N-Dimethylformamide Dimethyl Acetal in Pyridine Synthesis: Applic

  • Source: BenchChem.[1][2][5]

  • Relevance: Details the condensation mechanism of acetyl groups with DMF-DMA to form enaminones.

• Bioactivity of Acetylpyridin-2-one Derivatives

  • Title: Synthesis, Biological Evaluation and Quantum Chemical Studies of novel 3-Acetylpyridin-2(1H)

  • Source: ResearchGate / Journal of Molecular Structure.[1][2]

  • Relevance: Demonstrates the biological potential (antimicrobial/antioxidant) of the acetyl-pyridone scaffold.[6]

  • URL:[Link]

• Physical Properties & Safety

  • Title: 4-Acetylpyridine PubChem Compound Summary.[1]

  • Source: National Library of Medicine (PubChem).[1][2]

  • Relevance: Provides baseline safety, solubility, and reactivity data for the parent acetylpyridine scaffold.[1][2]

  • URL:[Link][2]

Sources

• 1. 4-Acetylpyridine | C7H7NO | CID 14282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and Antimicrobial Activity of Some New Pyrimidinone and Oxazinone Derivatives Fused with Thiophene Rings Using 2-Chloro-6-ethoxy-4-acetylpyridine as Starting Material - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Synthesis routes of 4-Acetylpyridine [benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Note: 1H NMR and FT-IR Characterization of 4-Acetylpyridin-2(1H)-one Derivatives

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 4-acetylpyridin-2(1H)-one derivatives using proton nuclear magnetic resonance (¹H NMR) and Fourier-transform infrared (FT-IR) spectroscopy. These pyridinone scaffolds are of significant interest in medicinal chemistry and drug development. A deep understanding of their spectroscopic features is paramount for confirming chemical identity, assessing purity, and understanding tautomeric equilibria. This document offers detailed protocols for sample preparation and spectral acquisition, alongside an in-depth analysis of key spectral features, grounded in established chemical principles.

Introduction: The Chemical Significance of 4-Acetylpyridin-2(1H)-ones

The 4-acetylpyridin-2(1H)-one moiety is a privileged scaffold in the design of novel therapeutic agents, exhibiting a wide range of biological activities.[1] The presence of a conjugated system, a hydrogen bond donor (N-H), a hydrogen bond acceptor (C=O), and an acetyl group provides a rich pharmacophore for molecular interactions. Accurate and unambiguous structural characterization is the bedrock of any drug discovery program, ensuring the integrity of structure-activity relationship (SAR) studies. Spectroscopic techniques like ¹H NMR and FT-IR are indispensable, non-destructive tools for this purpose.

A critical aspect of the chemistry of 2-pyridones is their existence in a tautomeric equilibrium between the lactam (pyridin-2(1H)-one) and lactim (pyridin-2-ol) forms. For 4-acetylpyridin-2(1H)-one derivatives, the lactam form is generally predominant.[2][3] This guide will focus on the characterization of this major tautomer, while also discussing the spectroscopic clues that can indicate the presence of the lactim form.

Theoretical Foundations

¹H NMR Spectroscopy: Probing the Proton Environment

¹H NMR spectroscopy provides detailed information about the number of different types of protons, their electronic environments, and their spatial relationships. For 4-acetylpyridin-2(1H)-one derivatives, key diagnostic signals include:

• N-H Proton: The lactam N-H proton is typically observed as a broad singlet at a downfield chemical shift (δ 10-13 ppm), a consequence of hydrogen bonding and the deshielding effect of the adjacent carbonyl group. Its broadness is often due to quadrupole broadening from the nitrogen atom and chemical exchange.

• Aromatic Protons: The protons on the pyridinone ring appear in the aromatic region (δ 6.0-8.5 ppm). Their specific chemical shifts and coupling patterns are highly dependent on the substitution pattern. For a generic 4-acetyl-substituted pyridinone, one would expect to see distinct signals for the protons at positions 3, 5, and 6.

• Acetyl Protons: The methyl protons of the acetyl group typically resonate as a sharp singlet in the upfield region (δ 2.3-2.7 ppm).

FT-IR Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation. For 4-acetylpyridin-2(1H)-one derivatives, the following vibrational bands are of primary diagnostic importance:

• N-H Stretch: A broad absorption band in the range of 3200-2800 cm⁻¹ is characteristic of the N-H stretching vibration, often broadened due to intermolecular hydrogen bonding in the solid state.

• C=O Stretches: Two distinct carbonyl stretching bands are expected. The lactam ring C=O stretch typically appears around 1650-1690 cm⁻¹. The acetyl C=O stretch is usually observed at a slightly higher frequency, in the range of 1690-1720 cm⁻¹.

• C=C and C=N Stretches: Strong absorption bands in the 1600-1450 cm⁻¹ region are attributed to the stretching vibrations of the C=C and C=N bonds within the pyridinone ring.

Experimental Protocols

¹H NMR Spectroscopy

Instrumentation: A high-resolution FT-NMR spectrometer (e.g., Bruker DPX-400 or equivalent) is recommended.[1]

Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the 4-acetylpyridin-2(1H)-one derivative.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube. DMSO-d₆ is often a good choice as it can effectively dissolve many pyridinone derivatives and its residual solvent peak does not typically interfere with key signals.

  • Ensure the sample is fully dissolved; gentle warming or sonication may be necessary.

• Instrumental Parameters (Typical for a 400 MHz spectrometer):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: 0-16 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time: 3-4 seconds.

  • Temperature: 298 K.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., DMSO-d₆ at δ 2.50 ppm).

  • Integrate all signals.

  • Analyze the chemical shifts, coupling constants, and integration values to assign the proton signals to the molecular structure.

FT-IR Spectroscopy

Instrumentation: A standard FT-IR spectrometer (e.g., Shimadzu FT-IR 8400S or equivalent) equipped with an Attenuated Total Reflectance (ATR) accessory is suitable.[1]

Protocol:

• Sample Preparation (ATR method):

  • Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount (1-2 mg) of the solid 4-acetylpyridin-2(1H)-one derivative onto the center of the ATR crystal.

  • Apply firm and even pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Instrumental Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • Apodization: Happ-Genzel.

• Data Acquisition and Processing:

  • Acquire a background spectrum of the empty, clean ATR crystal.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance spectrum.

  • Label the major absorption peaks with their corresponding wavenumbers (cm⁻¹).

Data Interpretation and Visualization

Representative Spectroscopic Data

The following table summarizes the expected ¹H NMR and FT-IR data for a representative 4-acetyl-6-methyl-2(1H)-pyridinone.[4]

¹H NMR (400 MHz, DMSO-d₆)	Chemical Shift (δ, ppm)	Multiplicity	Assignment
N-H	~11.5	br s	1H, N-H
H-5	~6.1	s	1H, C5-H
H-3	~5.9	s	1H, C3-H
Acetyl-CH₃	~2.4	s	3H, -COCH₃
C6-CH₃	~2.2	s	3H, C6-CH₃

FT-IR (ATR)	Wavenumber (cm⁻¹)	Intensity	Assignment
N-H stretch	3200-2800	Broad, Strong	N-H
C=O stretch (acetyl)	~1700	Strong	C=O
C=O stretch (lactam)	~1660	Strong	C=O
C=C/C=N stretches	1600-1450	Strong, Multiple bands	Ring vibrations

Visualizing Spectroscopic Correlations

The following diagrams illustrate the key structural features of 4-acetylpyridin-2(1H)-one and their correlation with the expected spectroscopic signals.

Caption: Correlation of structural features of 4-acetylpyridin-2(1H)-one with its ¹H NMR and FT-IR spectroscopic data.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The combined data from ¹H NMR and FT-IR should provide a consistent and coherent structural picture.

• Consistency Check: The presence of a lactam N-H proton in the ¹H NMR spectrum should be corroborated by a broad N-H stretching band in the FT-IR spectrum. Similarly, the acetyl group's methyl singlet in the ¹H NMR spectrum must correspond to a sharp, intense C=O stretching band in the FT-IR spectrum.

• Purity Assessment: The integration of the ¹H NMR signals should correspond to the expected proton ratios for the target molecule. The presence of unexpected signals may indicate impurities.

• Tautomerism: While the lactam form is predominant, the absence of a very broad O-H stretch (around 3400-3200 cm⁻¹) in the FT-IR and the characteristic lactam N-H proton signal in the ¹H NMR spectrum would suggest the presence of the lactim tautomer.

Conclusion

¹H NMR and FT-IR spectroscopy are powerful, complementary techniques for the routine and in-depth characterization of 4-acetylpyridin-2(1H)-one derivatives. By following the detailed protocols and interpretative guidelines presented in this application note, researchers can confidently verify the structure and purity of their synthesized compounds, thereby ensuring the integrity and reliability of their scientific findings.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 14282, 4-Acetylpyridine. Retrieved from [Link].

• Youssef, A. M., et al. (2012). Synthesis and characterization of some hydroxypyridone derivatives and their evaluation as antimicrobial agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 28(4), 849-858. Retrieved from [Link].

• Hansen, P. E., Bolvig, S., & Kappe, T. (1996). Intramolecular hydrogen bonding and tautomerism of acylpyran-2,4-diones, -2,4,6-triones and acylpyridinediones and benzannelated derivatives. Deuterium isotope effects on 13C NMR chemical shifts. Journal of the Chemical Society, Perkin Transactions 2, (7), 1547-1556. Retrieved from [Link].

• NIST (National Institute of Standards and Technology). (n.d.). 2(1H)-Pyridinone. In NIST Chemistry WebBook. Retrieved from [Link].

• PhytoBank. (2015). 4-acetyl-6-methyl-1-H-pyridine-2-one (PHY0085408). Retrieved from [Link].

• Desai, N. C., et al. (2013). New synthetic approaches to substituted pyridine-2-(1H)-ones clubbed with substituted aryl diazo substituents. Phosphorus, Sulfur, and Silicon and the Related Elements, 188(6), 748-757. Retrieved from [Link].

• Keshk, R. M., et al. (2021). Synthesis, physicochemical and vibrational spectral properties of 2–pyridone and 2–aminopyridine derivatives: An experimental and theoretical study. Journal of Molecular Structure, 1225, 129111. Retrieved from [Link].

• Singh, P., et al. (2018). Synthesis and characterization of new N-alkylated pyridin-2(1H)-ones. Journal of Heterocyclic Chemistry, 55(10), 2329-2337. Retrieved from [Link].

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Intramolecular hydrogen bonding and tautomerism of acylpyran-2,4-diones, -2,4,6-triones and acylpyridinediones and benzannelated derivatives. Deuterium isotope effects on 13C NMR chemical shifts - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Intramolecular hydrogen bonding and tautomerism of acylpyran-2,4-diones, -2,4,6-triones and acylpyridinediones and benzannelated derivatives. Deuterium isotope effects on 13C NMR chemical shifts - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. PhytoBank: Showing 4-acetyl-6-methyl-1-H-pyridine-2-one (PHY0085408) [phytobank.ca]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Acetylpyridin-2(1H)-one

The following technical guide is structured as a specialized support center resource for 4-Acetylpyridin-2(1H)-one (also known as 4-acetyl-2-hydroxypyridine or 4-acetyl-2-pyridone).

Product Code: 4-ACP-2ONE CAS Registry Number: (Analogous to 1122-54-9 for isomer, specific CAS for 2-one tautomer is less common; often referenced as metabolite or intermediate).[1] Chemical Formula: C

H NO Molecular Weight: 137.14 g/mol

Technical Overview & Chemical Behavior[1][2]

4-Acetylpyridin-2(1H)-one represents a class of heterocyclic compounds that exhibit lactam-lactim tautomerism .[1] Unlike its isomer 4-acetylpyridine (a liquid), this compound is typically a crystalline solid with a high melting point due to extensive intermolecular hydrogen bonding (dimerization) in the crystal lattice.

Key Physicochemical Properties

Property	Characteristic	Implication for Purification
State	Solid (Crystalline)	Recrystallization is the primary purification method.[1]
Solubility	Amphoteric / Polar	Soluble in DMSO, MeOH, hot water.[1] Poor in Hexane, Et O.
Acidity (pKa)	~11 (NH), ~3-4 (OH tautomer)	Can be deprotonated by strong bases; avoid basic silica during chromatography.[1]
Stability	Ketone sensitive	Avoid strong bases at high heat (risk of Aldol condensation).[1]

Purification Protocols

Method A: Recrystallization (Recommended)

Best for removing inorganic salts and trace starting materials (e.g., 4-acetylpyridine N-oxide).[1]

Solvent System: Ethanol/Water (9:1 v/v) or Methanol.[1]

• Dissolution: Suspend the crude solid in minimal Ethanol (approx. 10-15 mL per gram). Heat to reflux (80°C).

• Titration: If the solid does not dissolve completely, add Water dropwise through the condenser until a clear solution is obtained.

  • Note: If a black residue remains (polymeric impurities), perform a hot filtration through a pre-warmed Celite pad.

• Crystallization: Remove from heat and allow the flask to cool to room temperature slowly (over 2-3 hours).

• Finishing: Cool further in an ice bath (0-4°C) for 30 minutes. Filter the crystals and wash with cold Ethanol.

• Drying: Dry under high vacuum (< 5 mbar) at 40°C for 6 hours to remove solvated water.

Method B: Flash Column Chromatography

Best for separating the product from non-polar side products or regioisomers.

Stationary Phase: Silica Gel (Acid-washed or Neutral).[1] Avoid basic alumina. Mobile Phase: Dichloromethane (DCM) : Methanol (MeOH).[1]

• Gradient: Start with 100% DCM. Increase MeOH polarity to 5%

  10%.

• Additive: If "streaking" occurs (common with pyridones), add 0.5% Acetic Acid to the mobile phase to suppress ionization of the enol tautomer.

Troubleshooting Guide (FAQ)

Q1: "My product is co-eluting with impurities on the TLC plate."

Diagnosis: Pyridones often "tail" on silica due to hydrogen bonding with silanol groups.[1] Solution:

• Switch Solvent: Use a DCM:MeOH system (9:1).[1]

• Deactivate Silica: Pre-wash the TLC plate or column with 1% Triethylamine (TEA) in DCM, then run your column without TEA to prevent salt formation.[1]

• Alternative: Use Reverse Phase (C18) TLC . If the impurity is the N-oxide starting material, it will separate significantly better on C18 using Water:Acetonitrile.

Q2: "The NMR spectrum shows broad peaks or 'extra' minor peaks."

Diagnosis: This is likely due to Tautomerism or Dimerization .[1]

• Tautomerism: In CDCl

  , the exchange between the 2-pyridone (NH form) and 2-hydroxypyridine (OH form) is slow, causing broadening.

• Dimerization: At high concentrations, pyridones form stable dimers.[1] Solution:

• Run the NMR in a hydrogen-bond disrupting solvent like DMSO-d

  or Methanol-d .[1] This usually sharpens the peaks and favors a single tautomer.[1]

Q3: "I have low recovery after recrystallization."

Diagnosis: The compound is likely too soluble in the water fraction or "oiled out."[1] Solution:

• Reduce Water: Use pure Ethanol or Isopropanol.[1]

• Seed Crystals: If the solution oils out, add a seed crystal of the crude material and scratch the glass surface to induce nucleation.

• Salting Out: If using water, add NaCl to the mother liquor to push the organic product out of the solution.

Process Visualization

The following diagram illustrates the decision logic for purifying 4-Acetylpyridin-2(1H)-one based on the nature of the crude mixture.

Caption: Decision matrix for selecting between Recrystallization and Chromatography based on crude solubility and purity.

References

• Organic Syntheses, Coll.[1][2] Vol. 9, p. 5 (1998). General methods for pyridine functionalization and hydrolysis of 2-halopyridines to 2-pyridones.[1]

• Fujii, T., et al. (1990). Lactam-lactim tautomerism in 2-pyridones and its effect on purification. Chemical & Pharmaceutical Bulletin.[1]

• National Toxicology Program (NTP). Chemical properties of acetylpyridine derivatives (Solubility and Safety).

• Sielc Technologies. HPLC Separation methods for Acetylpyridine derivatives (Reverse Phase conditions).

Sources

• 1. scent.vn [scent.vn]
• 2. researchgate.net [researchgate.net]

Common side reactions in the synthesis of 4-Acetylpyridin-2(1H)-one

Welcome to the technical support center for the synthesis of 4-Acetylpyridin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this valuable heterocyclic building block. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality of experimental outcomes, ensuring you can troubleshoot effectively and optimize your synthetic route.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the laboratory-scale synthesis of 4-Acetylpyridin-2(1H)-one?

A common and commercially available starting material for related pyridones is dehydroacetic acid. This can be converted to 4-hydroxy-6-methylpyridin-2(1H)-one, a key intermediate.[1] While the direct synthesis of 4-Acetylpyridin-2(1H)-one is less commonly detailed in introductory literature, understanding the reactivity of similar pyridone systems is crucial.

Q2: I am observing a low yield and a complex mixture of products in my reaction. What are the likely causes?

Low yields and the presence of multiple side products are frequently reported, particularly in reactions involving the condensation of 4-hydroxy-6-methylpyridin-2(1H)-one with aldehydes.[1] The reaction with acetaldehyde and propanaldehyde, for instance, is known to be "not clean," yielding the desired product in lower amounts along with several impurities detectable by TLC analysis.[1] The specific side reactions can vary based on the reactants and conditions used.

Q3: Are there any known incompatible reagents that I should avoid?

Yes, when working with pyridone derivatives, especially those with functionalities that can react with strong oxidizing or reducing agents, care must be taken. Additionally, α,β-unsaturated aldehydes like acrolein can lead to polymerization under the reaction conditions.[1]

Troubleshooting Guide: Common Side Reactions & Their Mitigation

This section delves into specific issues you may encounter during the synthesis of 4-Acetylpyridin-2(1H)-one and its derivatives, providing mechanistic explanations and actionable solutions.

Issue 1: Formation of Condensed Pyran Derivatives

• Observation: You are reacting an intermediate like 4-hydroxy-6-methylpyridin-2(1H)-one with an α,β-unsaturated aldehyde and obtaining a product with a significantly different mass and polarity than the expected pyridone.

• Root Cause Analysis: Reaction with α,β-unsaturated aldehydes can lead to the formation of condensed pyran derivatives instead of the expected condensation product.[1] This is likely due to a competing reaction pathway where the hydroxyl group of the pyridone attacks the activated double bond of the aldehyde, leading to a cyclization event that forms a pyran ring.

• Troubleshooting Protocol:

  • Reagent Selection: If possible, avoid using α,β-unsaturated aldehydes if the desired outcome is a simple condensation.

  • Protecting Group Strategy: Consider protecting the hydroxyl group of the pyridone before the condensation reaction. This will prevent its participation in unwanted cyclizations.

  • Reaction Condition Optimization: Lowering the reaction temperature may favor the desired condensation over the cyclization pathway.

Issue 2: Polymerization of Reagents

• Observation: The reaction mixture becomes viscous, and you observe the formation of an insoluble, tar-like substance, with little to no desired product.

• Root Cause Analysis: This is a common issue when using highly reactive aldehydes, such as acrolein, which can readily polymerize under basic or thermal conditions.[1]

• Mitigation Strategy:

  • Alternative Reagents: If the aldehyde is prone to polymerization, consider using a more stable derivative or a different synthetic approach altogether.

  • Control of Reaction Conditions: Maintain a low reaction temperature and minimize reaction time to reduce the likelihood of polymerization.

  • Use of Inhibitors: For certain aldehydes, the addition of a radical inhibitor (e.g., hydroquinone) can prevent polymerization.

Issue 3: Incomplete Reaction and/or Formation of Unidentified Side Products

• Observation: TLC or LC-MS analysis of your crude reaction mixture shows the presence of starting material and multiple, unidentified spots, leading to a low yield of the desired 4-Acetylpyridin-2(1H)-one.

• Plausible Side Reactions & Their Mechanisms:

  • Self-Condensation of Aldehydes: Under basic conditions, aldehydes with α-hydrogens can undergo self-condensation (aldol condensation) to form larger, undesired molecules.

  • Over-alkylation/Condensation: The pyridone ring and the acetyl group both contain active methylene protons that can be deprotonated and participate in further reactions, leading to di- or poly-substituted byproducts.

  • Ring Opening/Rearrangement: Under harsh conditions (e.g., high temperatures, strong acids or bases), the pyridone ring itself could potentially undergo ring-opening or rearrangement reactions.

• Troubleshooting Workflow:

• Detailed Step-by-Step Protocol for Optimization:

  • Temperature Control: Start the reaction at a lower temperature (e.g., 0 °C or room temperature) and slowly increase it only if necessary.

  • Reaction Time: Monitor the reaction progress closely by TLC. Quench the reaction as soon as the starting material is consumed to a reasonable extent, to avoid the formation of degradation or side products over time.

  • Base Selection: If a base is used, consider using a weaker, non-nucleophilic base. The stoichiometry of the base can also be critical; use the minimum amount required.

  • Order of Addition: The order in which reagents are added can influence the outcome. For instance, adding the aldehyde slowly to the reaction mixture containing the pyridone intermediate can help to minimize aldehyde self-condensation.

Purification Strategies

Even with optimized conditions, some side products may be unavoidable. A robust purification strategy is therefore essential.

Purification Technique	Applicability	Key Considerations
Recrystallization	When the desired product is a solid and has significantly different solubility from the impurities.	A screening of different solvents is crucial. This method is often effective for removing minor, less soluble or more soluble impurities.
Column Chromatography	For complex mixtures where components have different polarities.	Silica gel is a common stationary phase. A careful selection of the eluent system is necessary to achieve good separation.
Preparative HPLC	For difficult separations of structurally similar compounds or for obtaining very high purity material.	This is a more resource-intensive technique but can provide excellent separation.

Visualizing a Key Synthetic Pathway

The synthesis of pyridin-2-ones often involves the cyclization of an enamine intermediate. Understanding this fundamental step is key to troubleshooting.

Caption: Generalized pathway for pyridin-2-one synthesis.

References

• Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one. (n.d.). National Institutes of Health. Retrieved January 28, 2026, from [Link]

• Synthesis of 3-Acetyl-4-hydroxy-1-phenylpyridin-2(1 H )-one Derivatives. (n.d.). ResearchGate. Retrieved January 28, 2026, from [Link]

• Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. (n.d.). National Institutes of Health. Retrieved January 28, 2026, from [Link]

• Reagents and conditions for the synthesis of pyridones 4a-h. (n.d.). ResearchGate. Retrieved January 28, 2026, from [Link]

Sources

• 1. Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Scale-Up Synthesis of 4-Acetylpyridin-2(1H)-one

Welcome to the technical support center for the synthesis of 4-Acetylpyridin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to address the common and often complex challenges encountered when scaling this synthesis from the laboratory bench to pilot and production scales. As a key intermediate in the synthesis of various pharmaceutical agents, including the cardiotonic drug Milrinone, robust and scalable production of 4-Acetylpyridin-2(1H)-one is of critical importance. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles and practical experience.

Troubleshooting Guide: A Proactive Approach to Scale-Up Challenges

Scaling up a chemical synthesis is rarely a linear process. Seemingly minor issues at the lab scale can become significant obstacles in larger reactors. This section is structured in a question-and-answer format to directly address potential problems you may encounter.

Question 1: My reaction yield has dropped significantly upon scale-up. What are the likely causes and how can I mitigate this?

Answer:

A decrease in yield during scale-up is a common and multifaceted issue. The root cause often lies in changes to mass and heat transfer dynamics in larger reaction vessels.

• Inadequate Mixing: In larger reactors, achieving homogenous mixing of reactants and reagents is more challenging. This can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.

  • Troubleshooting:

    • Impeller and Baffle Design: Ensure the reactor is equipped with an appropriate impeller (e.g., pitched-blade turbine for good axial flow) and baffles to prevent vortexing and promote top-to-bottom turnover.

    • Stirring Speed: The optimal stirring speed (in RPM) will not be the same as in the lab. Consider calculating the tip speed of the agitator to ensure comparable mixing energy is applied.

    • Addition Rates: Slower, controlled addition of reagents, particularly strong bases or reactive intermediates, can prevent localized concentration spikes.

• Poor Temperature Control: Exothermic reactions that are easily managed in a lab flask with an ice bath can lead to thermal runaways in a large reactor if the cooling capacity is insufficient. This can degrade both reactants and the desired product.

  • Troubleshooting:

    • Heat Transfer Calculations: Before scaling up, perform calculations to ensure the reactor's heat transfer area and coolant flow rate are adequate to dissipate the heat generated by the reaction.

    • Jacket Temperature: Instead of relying on a simple ice bath, use a temperature-controlled circulator for the reactor jacket to maintain a precise and stable temperature.

    • Calorimetry Studies: For critical reactions, consider performing reaction calorimetry (e.g., using a RC1 calorimeter) to determine the heat of reaction and the rate of heat evolution under process conditions. This data is invaluable for safe and efficient scale-up.

• Side Reaction Predominance: Some side reactions are kinetically favored at higher temperatures or with prolonged reaction times, which can inadvertently occur during scale-up.

  • Troubleshooting:

    • In-Process Controls (IPCs): Implement regular sampling and analysis (e.g., by HPLC or UPLC) to monitor the progress of the reaction and the formation of any byproducts. This allows for adjustments to be made in real-time.

    • Kinetic Modeling: For complex reactions, kinetic modeling can help to understand the interplay between temperature, concentration, and reaction time on the formation of the desired product versus impurities.

Question 2: I am observing a significant amount of a stubborn impurity in my crude product. How can I identify and minimize it?

Answer:

The appearance of new or more abundant impurities is a frequent scale-up challenge. A systematic approach is necessary for identification and mitigation.

• Impurity Identification:

  • LC-MS and NMR: Isolate the impurity using preparative chromatography and characterize it using Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. Knowing the structure of the impurity is the first step in understanding its formation.

  • Forced Degradation Studies: Subjecting the starting materials, intermediates, and final product to stress conditions (acid, base, heat, oxidation, light) can help to intentionally generate potential impurities and confirm their identity.

• Common Impurities in 4-Acetylpyridin-2(1H)-one Synthesis:

  • Incomplete Cyclization: If the synthesis involves a cyclization step to form the pyridone ring, uncyclized intermediates may remain.

  • Over-alkylation/acylation: If protecting groups are used or if the reaction conditions are not well-controlled, multiple alkyl or acetyl groups may be added to the molecule.

  • Hydrolysis of Precursors: For instance, if starting from a 2-alkoxypyridine derivative, incomplete hydrolysis can leave residual starting material.

  • Side reactions of the acetyl group: The acetyl group can undergo aldol-type reactions or other condensations under certain conditions.

• Minimizing Impurity Formation:

  • Stoichiometry Control: Precise control of reactant stoichiometry is crucial. On a large scale, this means accurate weighing and charging of materials.

  • Reaction Quenching: Ensure the reaction is effectively quenched at the desired endpoint to prevent further reactions.

  • Purification Strategy: A multi-step purification process may be necessary. This could involve an initial crystallization, followed by a re-slurry or "pulping" in a different solvent system to remove specific impurities. For instance, a patent for the related drug Milrinone mentions pulping the filter cake with purified water at an elevated temperature to improve purity[1].

Potential Impurity	Possible Origin	Mitigation Strategy
Uncyclized Precursors	Incomplete reaction during pyridone ring formation.	Optimize reaction time, temperature, and base concentration. Monitor reaction completion by IPC.
Di-acetylated Product	Over-acylation of the pyridone ring.	Control stoichiometry of the acetylating agent. Optimize reaction temperature and time.
4-Ethylpyridin-2(1H)-one	Reduction of the acetyl group.	Use milder reducing agents if a reduction step is present in a subsequent transformation.
Starting Material Residue	Incomplete conversion.	Increase reaction time or temperature cautiously. Ensure efficient mixing.

Question 3: My product is difficult to crystallize and isolate at a larger scale. What can I do to improve the crystallization process?

Answer:

Crystallization is a critical step for purification and obtaining a stable solid form. Scale-up can introduce challenges related to supersaturation control, nucleation, and crystal growth.

• Solvent System Selection:

  • Solubility Profiling: Determine the solubility of the crude product in a range of solvents at different temperatures. An ideal crystallization solvent is one in which the product has high solubility at elevated temperatures and low solubility at room temperature or below.

  • Anti-Solvent Addition: A common technique is to dissolve the crude product in a good solvent and then slowly add an anti-solvent in which the product is poorly soluble to induce crystallization. The rate of anti-solvent addition is critical for controlling crystal size and purity.

• Controlling Supersaturation:

  • Cooling Profile: A linear cooling profile is often not optimal for crystallization. A controlled cooling profile, with a slower cooling rate during the nucleation phase and a faster rate during crystal growth, can lead to larger, more uniform crystals.

  • Seeding: Introducing a small amount of pure crystalline product (seed crystals) to a supersaturated solution can control the onset of crystallization and promote the formation of the desired crystal form.

• Polymorphism:

  • Characterization: Be aware that 4-Acetylpyridin-2(1H)-one may exist in different crystalline forms (polymorphs) with different physical properties. Characterize the solid form using techniques like Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC).

  • Polymorph Screening: A systematic polymorph screen, where crystallization is attempted under a wide variety of conditions (different solvents, cooling rates, etc.), can help to identify and selectively produce the most stable polymorph.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 4-Acetylpyridin-2(1H)-one?

A common and industrially relevant approach starts from 4-picoline (4-methylpyridine). The synthesis generally proceeds through the formation of a pyridyl acetone intermediate, followed by further elaboration and cyclization to form the pyridone ring. A generalized synthetic scheme is presented below.

Caption: Generalized synthetic pathway to 4-Acetylpyridin-2(1H)-one.

Q2: What are the key safety considerations when working with the synthesis of 4-Acetylpyridin-2(1H)-one at scale?

Safety is paramount in any chemical synthesis, and the risks are amplified at a larger scale.

• Starting Material Hazards: 4-Acetylpyridine is a known irritant to the skin, eyes, and respiratory tract[2]. Ensure adequate personal protective equipment (PPE) is used, including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or use a fume hood.

• Thermal Hazards: As mentioned, exothermic reactions can pose a significant risk. A thorough understanding of the reaction thermochemistry is essential. For related compounds, thermal sensitivity has been noted, highlighting the importance of avoiding high temperatures and potential sources of ignition[3].

• Reagent Handling: Reagents like acetyl chloride are corrosive and react violently with water. Ensure proper handling procedures are in place.

• Pressure Management: Be aware of potential off-gassing during the reaction and ensure the reactor is equipped with appropriate pressure relief systems.

Q3: What analytical techniques are recommended for monitoring the reaction and ensuring product quality?

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for monitoring reaction progress, identifying and quantifying impurities, and determining the final product purity. A robust, validated HPLC method is essential for quality control.

• Gas Chromatography (GC): Useful for analyzing volatile starting materials and solvents.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural elucidation of the final product and any isolated impurities.

• Mass Spectrometry (MS): Used in conjunction with LC or GC to identify the molecular weights of components in the reaction mixture.

• Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD): Crucial for characterizing the solid-state properties of the final product, including melting point and crystal form (polymorphism).

Experimental Protocols

The following protocols are provided as a general guide and should be adapted and optimized for your specific laboratory or manufacturing environment.

Protocol 1: General Procedure for the Synthesis of 1-(4-Pyridyl)-2-propanone (Intermediate)

This procedure is based on the acylation of 4-picoline, a common first step in the synthesis of related structures[4][5].

Materials:

• 4-Picoline

• Acetyl chloride

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Aqueous base (e.g., sodium hydroxide solution)

• Aqueous acid (e.g., hydrochloric acid) for pH adjustment

Procedure:

• Charge the reactor with 4-picoline and the anhydrous solvent.

• Cool the mixture to below 10 °C.

• Slowly add acetyl chloride to the cooled solution while maintaining the temperature.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by HPLC).

• Carefully quench the reaction by adding it to a cooled aqueous base solution.

• Adjust the pH of the aqueous layer with acid to facilitate the separation of the product.

• Extract the product into an organic solvent.

• Wash the organic layer with brine, dry over a suitable drying agent (e.g., sodium sulfate), and concentrate under reduced pressure to yield the crude 1-(4-pyridyl)-2-propanone.

Caption: Workflow for the synthesis of 1-(4-Pyridyl)-2-propanone.

Protocol 2: General Procedure for Cyclization to 4-Acetylpyridin-2(1H)-one

This protocol outlines a general approach for the cyclization step. The specific cyclizing reagent and conditions may vary.

Materials:

• 1-(4-Pyridyl)-2-propanone

• Cyclizing reagent (e.g., diethyl oxalate)

• Base (e.g., sodium ethoxide)

• Solvent (e.g., ethanol)

• Aqueous acid for work-up

Procedure:

• Prepare a solution of the base in the chosen solvent.

• Add the 1-(4-pyridyl)-2-propanone and the cyclizing reagent to the base solution at a controlled temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by HPLC.

• Upon completion, cool the reaction mixture and neutralize with aqueous acid.

• The product may precipitate upon neutralization. If so, collect the solid by filtration.

• If the product remains in solution, perform an extraction with a suitable organic solvent.

• The crude product can be purified by crystallization from an appropriate solvent system.

Caption: Workflow for the cyclization and purification of 4-Acetylpyridin-2(1H)-one.

References

• Properties and synthesis of milrinone. (2015). ResearchGate. [Link]

• Preparation process of milrinone. (2021).

• 4-Acetylpyridine. PubChem. [Link]

• Milrinone. (2023). StatPearls. [Link]

• 4-ACETYLPYRIDINE OXIME. Organic Syntheses. [Link]

• Synthesis of 3-Acetyl-4-hydroxy-1-phenylpyridin-2(1 H )-one Derivatives. (2008). ResearchGate. [Link]

• Synthesis method of milrinone. (2021). WIPO Patentscope. [Link]

• Method of preparing milrinone lactate. (2008).
• Method for synthesising milrinone. (2013).

Sources

• 1. Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04590K [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent Advances of Pyridinone in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and removing impurities from 4-Acetylpyridin-2(1H)-one reactions

Welcome to the technical support resource for researchers working with 4-Acetylpyridin-2(1H)-one. This guide is designed to provide practical, field-proven insights into identifying and removing common impurities encountered during the synthesis and handling of this important heterocyclic building block. Our goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to troubleshoot effectively and ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: My final product's NMR shows broad peaks and a lower-than-expected melting point. What's the likely cause?

A: This is a classic sign of residual solvent or moisture. 4-Acetylpyridin-2(1H)-one is a polar molecule capable of hydrogen bonding, which can make it retain solvents like water, ethanol, or DMF.

• Causality: The pyridinone tautomer has an N-H and a carbonyl group, making it an excellent hydrogen bond donor and acceptor. Solvents with similar properties can become tightly bound within the crystal lattice. This disrupts the uniform crystalline structure, leading to melting point depression and peak broadening in NMR due to chemical exchange or altered local magnetic environments.

• Immediate Action: Dry the sample under high vacuum (ideally <1 mmHg) at a moderately elevated temperature (e.g., 40-50 °C) for several hours. Ensure the temperature is well below the compound's melting point to avoid decomposition. A phosphorus pentoxide (P₂O₅) drying pistol is highly effective for removing tenacious water.

Q2: My reaction mixture is a dark, tarry color, and TLC shows a streak from the baseline. Is my product lost?

A: Not necessarily. Pyridine derivatives, especially those with activating groups, can be prone to polymerization or degradation under harsh conditions (e.g., strong acid/base, high heat).[1] The streaking on the Thin Layer Chromatography (TLC) plate indicates the presence of highly polar, likely polymeric, byproducts.

• Expert Insight: Your target compound is likely still present in the mixture. The acetyl group is an electron-withdrawing group, which can participate in various side reactions. The key is to isolate the product from these polar impurities.

• Troubleshooting:

  • Dilution & Filtration: Dilute a small sample of the crude mixture in a solvent that should dissolve your product (e.g., dichloromethane or ethyl acetate) and see if a solid precipitates. If so, this could be polymeric material. Filter it off.

  • Silica Plug: Before attempting a full column, try passing a concentrated solution of your crude material through a short plug of silica gel, eluting with a moderately polar solvent like 100% ethyl acetate. This can quickly remove the baseline "tar" and give you a cleaner material to work with.

Q3: I'm seeing a peak in my mass spectrum at [M+14] or [M+42]. What are these impurities?

A: These masses often correspond to common side reactions involving the solvent or reagents.

• [M+14] Impurity: If your reaction involves methanol or N,N-Dimethylformamide (DMF), this peak could indicate N-methylation of the pyridinone nitrogen. While the N-H is acidic, under certain conditions (e.g., presence of a strong base), it can be alkylated.

• [M+42] Impurity: This corresponds to an extra acetyl group. This is a common byproduct if the reaction conditions are too forcing or if an excess of the acetylating agent is used, potentially leading to O-acetylation of the pyridinone oxygen or di-acetylation at another position.

Troubleshooting Guide: Impurity Identification & Removal

This section provides a systematic approach to tackling specific impurity challenges.

Issue 1: Unreacted Starting Materials

Unreacted starting materials are the most common impurity. Their identification is straightforward if you have analytical data for them.

Potential Starting Material	Identification Tip (¹H NMR)	Removal Strategy
2,4-Dihydroxypyridine	Absence of the acetyl methyl singlet (~2.5 ppm). Different aromatic proton pattern.	Highly polar. Can often be removed by washing the organic extract with a mild aqueous base (e.g., 5% NaHCO₃ solution).
Acetylating Agent (e.g., Acetic Anhydride)	Hydrolyzes to acetic acid. Look for a broad singlet >10 ppm.	Washes with water or mild aqueous base will remove acetic acid.
4-Aminopyridine derivatives	Presence of a broad N-H signal, different aromatic shifts.	Can be removed via an acidic wash (e.g., 1M HCl), which protonates the amino group, making it water-soluble.

Issue 2: Isomeric Byproducts

Depending on the synthetic route, positional isomers can form. For instance, in reactions aiming for the 4-acetyl group, small amounts of the 2-acetyl isomer might be generated.[2]

• Expertise & Causality: The regioselectivity of acylation reactions on pyridine rings is directed by the existing substituents. However, this control is rarely perfect. Isomers often have very similar polarities, making them challenging to separate.

• Identification:

  • HPLC/UPLC: This is the best method for detecting isomers. They will appear as distinct peaks, often close to the main product peak. A high-resolution column is essential.

  • ¹H NMR: Isomers will have unique sets of peaks. Pay close attention to the coupling constants and chemical shifts of the protons on the pyridine ring.

• Removal:

  • Fractional Recrystallization: This can be effective if there is a sufficient difference in the solubility of the isomers in a particular solvent system. This is often a trial-and-error process.[3]

  • Preparative HPLC: For difficult separations where high purity is critical, preparative HPLC is the most reliable method.

  • Column Chromatography: A high-performance silica gel with a fine-tuned eluent system (e.g., using a shallow gradient of a polar solvent like methanol in dichloromethane) may resolve the isomers.

Workflow for Impurity Identification and Remediation

The following diagram outlines a logical workflow for addressing purity issues in your 4-Acetylpyridin-2(1H)-one reactions.

Caption: A general workflow for identifying, strategizing the removal of, and verifying the purity of reaction products.

Experimental Protocols

Protocol 1: Analytical HPLC Method Development

This protocol provides a starting point for assessing the purity of your 4-Acetylpyridin-2(1H)-one.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid.

  • Expert Insight: TFA can improve peak shape for basic compounds like pyridines but can be difficult to remove from the final product if collecting fractions. Formic acid is a good, volatile alternative.

• Mobile Phase B: Acetonitrile with the same acid modifier as Mobile Phase A.

• Gradient: Start with a linear gradient of 5% to 95% B over 20 minutes.[4] This broad gradient will help visualize all components in your mixture.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at a wavelength where your compound has high absorbance (e.g., 254 nm or 280 nm).

• Sample Prep: Dissolve a small amount of your crude material (~1 mg/mL) in a 50:50 mixture of Mobile Phase A and B. Ensure it is fully dissolved.

Protocol 2: Purification by Column Chromatography

This is the most common technique for purifying multi-gram quantities of the product.

• Stationary Phase: Silica gel, 230-400 mesh.

• Eluent Selection (via TLC):

  • Spot your crude mixture on a silica TLC plate.

  • Develop the plate in various solvent systems. Good starting points are mixtures of Ethyl Acetate (EtOAc) and Hexanes, or Dichloromethane (DCM) and Methanol (MeOH).

  • Aim for a solvent system that gives your product a Retention Factor (Rf) of 0.25 - 0.35 . This provides the best balance for good separation on the column.

  • Pro-Tip: If your product spot is tailing (comet-shaped), add 0.5-1% triethylamine or ammonia in methanol to the eluent. This neutralizes acidic sites on the silica, improving the chromatography of basic compounds.

• Column Packing: Pack the column with a slurry of silica gel in your chosen eluent. Ensure there are no air bubbles.

• Loading the Sample:

  • Wet Loading: Dissolve the crude product in a minimal amount of the eluent and pipette it carefully onto the top of the silica bed.

  • Dry Loading: Dissolve the crude product in a suitable solvent (e.g., DCM), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the column. This method often results in better separation.

• Elution and Collection: Run the column, collecting fractions. Monitor the fractions by TLC to identify which ones contain your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Decision Tree for Purification Method Selection

Caption: A decision-making diagram for selecting the most appropriate purification technique based on initial analysis.

References

• Synthesis of 3-Acetyl-4-hydroxy-1-phenylpyridin-2(1H)-one Derivatives. (2025). ResearchGate. [Link]

• 4-Acetylpyridine. PubChem, National Center for Biotechnology Information. [Link]

• Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. (2023). National Center for Biotechnology Information. [Link]

• 4-ACETYLPYRIDINE OXIME TOSYLATE. Organic Syntheses. [Link]

• Synthesis and Antimicrobial Activity of Some New Pyrimidinone and Oxazinone Derivatives Fused with Thiophene Rings Using 2-Chloro-6-ethoxy-4-acetylpyridine as Starting Material. (2014). National Center for Biotechnology Information. [Link]

• Synthesis and transformations of 3-acetylpyridine-2(1H)-thiones. (2009). ResearchGate. [Link]

• Method for the synthesis of 4-amino-5-methyl-1H-pyridin-2 (1H).

• Synthesis and characterization of new N-alkylated pyridin-2(1H)-ones. Indian Journal of Chemistry. [Link]

• 2-Acetylpyridine. Wikipedia. [Link]

• Pyridine Synthesis: Cliff Notes. (2004). Baran Laboratory, Scripps Research. [Link]

• Recent Advances of Pyridinone in Medicinal Chemistry. (2022). National Center for Biotechnology Information. [Link]

• Pyridine synthesis. Organic Chemistry Portal. [Link]

• Pyridine. Wikipedia. [Link]

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Technical Support Center: Recrystallization of Substituted Pyridinones

Welcome to the technical support center for the purification of substituted pyridinones. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of recrystallizing this important class of heterocyclic compounds. Here, we move beyond generic protocols to provide in-depth, field-proven insights into overcoming common challenges, ensuring the scientific integrity of your work.

Introduction: The Art and Science of Pyridinone Crystallization

Substituted pyridinones are a cornerstone in medicinal chemistry and materials science. Their purification via recrystallization is a critical step that often presents unique challenges due to their polarity, hydrogen bonding capabilities, and the electronic effects of various substituents.[1][2] This guide is structured to address these specific issues head-on, providing not just solutions, but the underlying chemical principles to empower your experimental design.

Troubleshooting Guide: From Frustration to Flawless Crystals

This section addresses the most common issues encountered during the recrystallization of substituted pyridinones in a question-and-answer format.

Q1: My pyridinone derivative "oiled out" instead of crystallizing. What's happening and how can I fix it?

A1: "Oiling out" is a frequent frustration where the solute separates from the solution as a liquid rather than a solid crystal lattice. This typically occurs when the compound's melting point is lower than the temperature of the saturated solution, or when the concentration of impurities is high.[3]

Causality & Solution Pathway:

• Reduce the Cooling Rate: Rapid cooling is a primary culprit. A super-saturated hot solution, when cooled too quickly, doesn't allow sufficient time for the ordered arrangement of molecules into a crystal lattice.

  • Actionable Advice: Allow the heated solution to cool slowly to room temperature on the benchtop, insulated with a cork ring. Once at ambient temperature, gradually cool further in a refrigerator, and finally, if necessary, a freezer. This stepwise cooling is often the key to success.[4]

• Re-evaluate Your Solvent System: The solvent choice may be too good, keeping the compound soluble even at lower temperatures.

  • Actionable Advice:

    • Add a small amount of a miscible "anti-solvent" (a solvent in which your compound is poorly soluble) to the hot, clear solution until the first sign of persistent cloudiness (turbidity) appears. Then, add a drop or two of the primary solvent to redissolve the precipitate and proceed with slow cooling. Common anti-solvents for polar pyridinones include hexanes or diethyl ether when using solvents like ethanol or ethyl acetate.[5][6]

    • If using a single solvent, try a less polar one. For instance, if ethanol fails, a mixture of ethanol and water, or ethyl acetate and hexane might be more effective.[6][7]

• Lower the Solution Temperature: If the boiling point of your solvent is above the melting point of your pyridinone, oiling out is highly probable.

  • Actionable Advice: Choose a solvent with a lower boiling point. Refer to the solvent properties table below for guidance.[8]

Troubleshooting Flowchart for "Oiling Out"

Caption: Decision tree for troubleshooting "oiling out".

Q2: Crystal formation is not occurring, even after extended cooling. What are my next steps?

A2: The absence of crystal formation usually points to two scenarios: the solution is not sufficiently saturated, or there's a kinetic barrier to nucleation.

Causality & Solution Pathway:

• Induce Nucleation: Crystal growth requires a starting point, a "seed" for the lattice to build upon.

  • Actionable Advice:

    • Scratching: Gently scratch the inside of the flask at the meniscus with a glass rod. The microscopic scratches on the glass surface can provide nucleation sites.[3]

    • Seeding: If you have a small amount of the pure solid, add a tiny crystal to the cooled solution. This "seed crystal" acts as a template for further crystallization.[4]

• Increase Supersaturation: Your compound may still be too soluble in the chosen volume of solvent.

  • Actionable Advice: Reduce the solvent volume by gentle heating under a stream of nitrogen or by using a rotary evaporator. Be cautious not to evaporate too much solvent, which could cause the compound to precipitate out too quickly. Then, attempt the slow cooling process again.[3]

Q3: My recovered crystals are still impure or have poor morphology (e.g., needles vs. prisms). How can I improve the purity and crystal quality?

A3: Impurities can co-crystallize with your product, and the crystal habit is highly dependent on the solvent and cooling rate.

Causality & Solution Pathway:

• Optimize Solvent Choice for Purity: The ideal recrystallization solvent should dissolve the impurities well even at low temperatures, while having a steep solubility curve for your desired compound.[4]

  • Actionable Advice: Perform small-scale solubility tests with your crude material in various solvents. A good candidate will dissolve the compound when hot but show significant precipitation upon cooling, while the supernatant (mother liquor) remains colored or shows impurities by TLC analysis.

• Control Crystal Growth for Better Morphology: The formation of large, well-defined crystals is favored by slow, undisturbed growth.

  • Actionable Advice: After dissolving your compound in the minimum amount of hot solvent, ensure the solution is completely clear. If colored impurities are present, consider a hot filtration with a small amount of activated charcoal.[4][9] Then, cover the flask and let it cool without any disturbance. The slower the cooling, the larger and purer the crystals.[4]

• Wash the Crystals: Surface impurities can adhere to the crystals.

  • Actionable Advice: After filtering the crystals, wash them with a small amount of the cold recrystallization solvent to remove any residual mother liquor.

Frequently Asked Questions (FAQs)

Q: How do I select the best starting solvent for my novel substituted pyridinone?

A: Solvent selection is a mix of theoretical prediction and empirical testing. The "like dissolves like" principle is a good starting point. Pyridinones are polar heterocyclic compounds, so polar solvents are often a good choice.[1]

• Initial Screening: Begin with common solvents like ethanol, isopropanol, or ethyl acetate. Water can also be effective for highly polar pyridinones, often in a co-solvent system with an alcohol (e.g., H2O/EtOH).[5][10]

• Consider Substituents:

  • Electron-donating groups (e.g., -OH, -NH2) increase polarity and may enhance solubility in protic solvents.[2]

  • Electron-withdrawing groups (e.g., -NO2, -CN) can alter crystal packing and solubility.

  • Bulky non-polar groups (e.g., phenyl, tert-butyl) will increase solubility in less polar solvents like toluene or even hexane mixtures.[5]

• Mixed Solvent Systems: These offer a fine-tunable polarity. Common pairs include ethanol/water, acetone/water, and ethyl acetate/hexane.[6][7]

Solvent System	Polarity	Commonly Used For	Boiling Point (°C)
Ethanol/Water	High	Highly polar, H-bonding pyridinones	78-100
Isopropanol/DMF	High	Pyridinones with poor solubility in common solvents[11]	82-153
Ethyl Acetate/Hexane	Medium	Moderately polar pyridinones	69-77
Toluene	Low-Medium	Pyridinones with aromatic substituents	111
Acetone	Medium	General purpose	56

Q: What is the impact of N-substitution on the recrystallization of pyridinones?

A: N-substitution significantly impacts the physical properties of pyridinones. Replacing the N-H proton with an alkyl or aryl group eliminates a key hydrogen bond donor site. This can decrease the melting point and alter the solubility profile, often making the compound less soluble in highly polar, protic solvents like water and more soluble in organic solvents. You may need to shift to less polar solvent systems for N-substituted analogs.

Standard Recrystallization Protocol for a Model Substituted Pyridinone

This protocol provides a robust starting point. Adjust solvent choice and volumes based on your specific compound's solubility.

Objective: To purify a crude substituted pyridinone by single-solvent recrystallization.

Materials:

• Crude substituted pyridinone

• Selected recrystallization solvent (e.g., Ethanol)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Buchner funnel and filter flask

• Filter paper

Experimental Workflow

Caption: Step-by-step recrystallization workflow.

Methodology:

• Dissolution: Place the crude pyridinone in an Erlenmeyer flask. Add a small portion of the selected solvent and heat the mixture to a gentle boil with stirring. Continue adding the solvent dropwise until the solid just dissolves.[4][9]

• Decolorization (if necessary): If the solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat to boiling for a few minutes.

• Hot Gravity Filtration (if necessary): To remove the charcoal or any insoluble impurities, perform a hot gravity filtration into a clean, pre-warmed Erlenmeyer flask.[9]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.[4]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.[4]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven until a constant weight is achieved.

• Purity Assessment: Check the purity of the recrystallized product by measuring its melting point and comparing it to the literature value, and by analytical techniques such as TLC or HPLC.

References

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. Available from: [Link]

• Abdulla, R. F., Emmick, T. L., & Taylor, H. M. (1977). A New Synthetic Approach to 4(1H)-Pyridone Derivatives. I. 1-Alkyl-3,5-diaryl-4(1H). Heterocycles, 6(7), 933-938. Available from: [Link]

• Organic Chemistry Portal. Synthesis of 2-pyridones. Available from: [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Available from: [Link]

• Larsson, A. J., & Andersson, C. D. (2018). Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. Organic Letters, 20(15), 4486–4490. Available from: [Link]

• Gryl, M., et al. (2020). New Co-Crystals/Salts of Gallic Acid and Substituted Pyridines: An Effect of Ortho-Substituents on the Formation of an Acid–Pyridine Heterosynthon. Crystals, 10(11), 1033. Available from: [Link]

• MDPI. Pd/C–H2-Catalyzed One-Pot Aromatization–Deoxygenation of Dihydropyridinediones: A Green, Scalable Route to Alkyl Pyridines. Available from: [Link]

• ACS Publications. Synthesis of N-Substituted 3-Amino-2-pyridones. Available from: [Link]

• SciELO México. (2019). A Green Approach to the Production of 2-pyridone Derivatives Promoted by Infrared Irradiation. Journal of the Mexican Chemical Society, 63(1). Available from: [Link]

• Reddit. Recrystallization Issues. Available from: [Link]

• Scribd. 2 Pyridones. Available from: [Link]

• ResearchGate. How can I obtain good crystals of heterocyclic organic compounds?. Available from: [Link]

• Solubility of Things. Pyridine. Available from: [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• International Research Journal of Multidisciplinary Scope (IRJMS). Synthesis of 2-Pyridone from 2-Thiopyridines via Nucleophilic Aromatic Substitution Reaction. Available from: [Link]

• Wikipedia. Pyridine. Available from: [Link]

• University of York, Department of Chemistry. Problems with Recrystallisations. Available from: [Link]

• University of York, Department of Chemistry. Solvent Choice. Available from: [Link]

• Padias, A. B. (2011). Making the connections: A how-to guide for organic chemistry lab techniques. Fountainhead Press.

• Chem Europe. Pyridine. Available from: [Link]

• National Programme on Technology Enhanced Learning (NPTEL). Recrystallization. Available from: [Link]

• National Center for Biotechnology Information. Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. Available from: [Link]

• Williamson, K. L., & Masters, K. M. (2016). Macroscale and Microscale Organic Experiments. Cengage Learning.

• Royal Society of Chemistry. (2018). How Do Electron Donating Substituents Affect the Electronic Structure, Molecular Topology, Vibrational Properties and Intra- and Intermolecular Interactions of Polyhalogenated Pyridines?. Physical Chemistry Chemical Physics, 20(4), 2253-2267. Available from: [Link]

• ResearchGate. Pyridine as a compound solvent - any thoughts?. Available from: [Link]

• Reddit. Go-to recrystallization solvent mixtures. Available from: [Link]

• Wikipedia. 2-Pyridone. Available from: [Link]

• National Center for Biotechnology Information. Pyridine - Some Industrial Chemicals. Available from: [Link]

• National Center for Biotechnology Information. Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. Available from: [Link]

• Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use. Available from: [Link]

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. How do electron donating substituents affect the electronic structure, molecular topology, vibrational properties and intra- and intermolecular interactions of polyhalogenated pyridines? - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
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Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to 4-Acetylpyridin-2(1H)-one and Substituted Pyridinone Analogs in Drug Discovery

Introduction: The Pyridinone Scaffold - A Privileged Structure in Medicinal Chemistry

To the dedicated researcher in drug development, the term "privileged scaffold" signifies a molecular framework that is not merely a synthetic curiosity but a recurring motif in a multitude of biologically active compounds. The pyridin-2(1H)-one (or 2-pyridone) core is a quintessential example of such a scaffold. Its unique combination of features—a lactam moiety capable of acting as both a hydrogen bond donor (N-H) and acceptor (C=O), and an aromatic system that allows for versatile functionalization—makes it a cornerstone in modern medicinal chemistry.[1] Pyridinone derivatives demonstrate a vast spectrum of pharmacological activities, including anticancer, antiviral, antibacterial, and central nervous system (CNS) effects.[2]

This guide focuses on 4-Acetylpyridin-2(1H)-one as a reference point to explore the vast chemical space of its substituted analogs. The acetyl group at the C4 position presents a unique combination of a hydrogen bond acceptor and a reactive handle for further derivatization. By systematically comparing it with other analogs substituted at various positions, we can elucidate the critical structure-activity relationships (SAR) that drive potency and selectivity, offering a rationale-driven approach for future drug design.

The 2-Pyridone Core: A Structural Overview

The foundational 2-pyridone ring is a six-membered heterocycle whose versatility stems from the distinct electronic and steric properties of each position available for substitution. Understanding this is key to interpreting the performance data of its analogs.

Caption: The 2-Pyridone Scaffold with Numbering

The N1 position allows for modulation of solubility and interaction with hydrophobic pockets. The C3 and C5 positions are often targeted for introducing substituents that can form key interactions with amino acid residues in enzyme active sites. The C6 position can influence the overall electronic nature and steric profile, while the C4 position, the focus of our initial comparison, plays a pivotal role in modulating the electronics of the entire ring system.

Comparative Analysis: Biological Activity Profile

The true measure of a scaffold's utility is its performance in biological systems. Here, we compare analogs of 4-Acetylpyridin-2(1H)-one across several key therapeutic areas, focusing on how specific substitutions alter efficacy.

Anticancer Activity: Targeting Cellular Proliferation

The 2-pyridone scaffold is a well-established pharmacophore in oncology, particularly in the design of kinase inhibitors.[2] The carbonyl oxygen and N-H group mimic the peptide bond, enabling strong hydrogen bonding interactions with the hinge region of many protein kinases.[2]

Case Study: Kinase Inhibition and Cytotoxicity

Let's compare the effect of different substituents against various cancer cell lines. While specific data for 4-Acetylpyridin-2(1H)-one is not prominently featured in broad screens, we can infer its properties by comparing it to analogs where the C4 position is either unsubstituted or bears a different group. The acetyl group, being electron-withdrawing, influences the acidity of the N-H proton, which can be critical for binding affinity.

A study by Magedov et al. on pyrano[3,2-c]pyridones (which are fused 2-pyridone systems) demonstrates how substitutions on an appended aryl ring dramatically impact cytotoxicity. This highlights the principle that while the core scaffold provides the anchor, the peripheral functionalities dictate the ultimate potency and selectivity.

Compound ID	Key Structural Feature (R Group)	Target Cell Line	IC50 (µM)	Reference
4a	3-Br-4-NMe₂C₆H₃	HeLa	0.33 ± 0.06	[1]
4b	3-Br-4,5-(MeO)₂C₆H₂	HeLa	0.58 ± 0.14	[1]
4g	3-BrC₆H₄	HeLa	6.50 ± 1.3	[1]
4i	3,4,5-(MeO)₃C₆H₂	HeLa	43.3 ± 5.1	[1]
9d	R = 2-EtOC₆H₄, R¹ = 3-thiophenyl	HT29	1.2	[1]

Analysis & Experimental Rationale: The data clearly shows that electron-donating groups (like -NMe₂) and specific substitution patterns on the aryl ring at the C4 position (in these fused systems) lead to significantly higher potency (e.g., compound 4a vs. 4g ). The choice to screen against HeLa (cervical cancer) and HT29 (colon cancer) cell lines is standard practice for initial cytotoxicity profiling due to their robustness and well-characterized biology. The underlying hypothesis is that these substitutions enhance binding to a critical intracellular target, such as tubulin or a specific kinase, leading to cell cycle arrest and apoptosis.[1]

Antiviral Activity: A Versatile Defense

Pyridinone derivatives have shown remarkable efficacy against a range of viruses, most notably as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV.[2]

Case Study: HIV Reverse Transcriptase Inhibition

The development of potent NNRTIs often involves optimizing interactions within a hydrophobic pocket of the reverse transcriptase enzyme. The pyridinone N-H forms a crucial hydrogen bond with the backbone of Lys101.[2] Here, the substitution at C4 is critical for positioning the molecule correctly and establishing further interactions.

Le Van et al. reported a series of 4-cycloalkyloxypyridin-2(1H)-one derivatives with potent anti-HIV-1 activity.[2] Comparing a C4-acetyl group to a C4-cycloalkyloxy group reveals a strategic shift from a polar, electron-withdrawing substituent to a more lipophilic, sterically bulky one.

Compound Class	Key C4-Substituent	Target	EC50 Range (µM)	Rationale for Substitution	Reference
Hypothetical C4-Acetyl	Acetyl (-COCH₃)	HIV-1 RT	-	Provides H-bond acceptor; moderate polarity.	-
74a / 74b	Cycloalkyloxy	Wild-type & Mutant HIV-1	0.001 – 0.642	Increases lipophilicity for better pocket-filling and membrane permeability.	[2]
Efavirenz (Control)	N/A	Wild-type & Mutant HIV-1	0.001 – 0.525	Clinically approved NNRTI.	[2]

Analysis & Experimental Rationale: The decision to replace a group like acetyl with a cycloalkyloxy moiety is a classic medicinal chemistry strategy. The goal is to enhance van der Waals interactions within the non-polar allosteric site of HIV-1 RT. Molecular modeling would have been used to predict that the pyridinone ring would be positioned between Leu100 and Val106, allowing the bulky C4-substituent to occupy a hydrophobic sub-pocket, thereby increasing binding affinity and residence time.[2] The outstanding potency of compounds 74a and 74b , which is comparable to the approved drug Efavirenz, validates this design choice and underscores the importance of the C4-position in optimizing antiviral activity.[2]

Antibacterial Activity: Exploiting Metal Chelation

A different mechanism of action is observed in the antibacterial domain, where 3-hydroxy-4-pyridinone (3,4-HPO) and 1,2-hydroxypyridinone (1,2-HOPO) analogs act as high-affinity iron chelators.[2] By sequestering essential Fe(III) ions, they starve bacteria of a critical micronutrient needed for metabolism and growth.

While our reference compound is a 2-pyridone, the principle of how ring substituents affect biological activity is transferable. In iron chelators, the key is not just binding affinity but also cell permeability.

Case Study: 1,2-HOPO Chelators

Workman et al. investigated 1,2-HOPO chelators, where the nature and position of linkers attached to the pyridinone ring strongly influenced antibacterial activity.[2]

Compound ID	Key Structural Feature	Target Organism	MIC Range (µM)	Rationale for Substitution	Reference
79a	Amide/Amine Linkers on TREN core	Various Bacteria	5 – 625	Optimize geometry for Fe(III) coordination and modulate lipophilicity for cell entry.	[2]

Analysis & Experimental Rationale: The core experimental strategy is to synthesize a library of chelators with varied linkers to systematically probe the structure-activity relationship. The minimum inhibitory concentration (MIC) assay is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents visible growth. The results for 79a indicate that both amide and amine linkages can be effective, suggesting that the precise geometry and electronic nature of the linker are critical for presenting the HOPO units in an optimal conformation for iron binding and for ensuring the overall molecule can cross the bacterial cell wall and membrane.[2]

Structure-Activity Relationship (SAR) Synthesis

Based on the comparative data, we can derive several key SAR principles for the 2-pyridone scaffold.

Caption: Key Structure-Activity Relationships for the 2-Pyridone Scaffold

• C4 Position: This position is a major determinant of the mode of action. Bulky, lipophilic groups (e.g., cycloalkyloxy) are highly effective for filling hydrophobic pockets in antiviral targets.[2] Electron-withdrawing groups like acetyl can modulate the acidity of the N1-H, which is crucial for hinge-binding in kinases.

• N1 Position: Substitution at the nitrogen atom is a primary method for altering physicochemical properties like solubility and lipophilicity, which directly impacts ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

• C3/C5/C6 Positions: These positions are critical for fine-tuning potency and selectivity. Small substituents can form additional hydrogen bonds or van der Waals contacts that lock the molecule into an optimal binding conformation. For instance, tiny groups at the C3 position were found to positively influence anti-HIV activity.[3]

Experimental Protocols: A Foundation of Trustworthiness

To ensure the reproducibility and validity of comparative data, standardized experimental protocols are essential. Below are methodologies for key assays discussed in this guide.

Protocol 1: MTT Assay for General Cytotoxicity Screening

This protocol is a standard colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

Caption: Workflow for the MTT Cell Viability Assay

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Application: Prepare serial dilutions of the pyridinone analogs in culture medium. Remove the old medium from the cells and add the compound-containing medium. Include wells with vehicle control (e.g., 0.1% DMSO) and positive control (e.g., Doxorubicin). Incubate for 48 hours.[1]

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours. During this time, mitochondrial dehydrogenases in living cells will cleave the tetrazolium ring, yielding purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO, isopropanol with HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Convert absorbance values to percentage of viability relative to the vehicle control. Plot the results against the logarithm of the compound concentration and fit to a dose-response curve to determine the IC₅₀ value.

Conclusion and Future Outlook

The 2-pyridinone scaffold, exemplified by derivatives like 4-Acetylpyridin-2(1H)-one, remains a remarkably fertile ground for drug discovery. This guide demonstrates that a deep understanding of structure-activity relationships is paramount for success. The performance of a given analog is not arbitrary; it is a direct consequence of the steric and electronic properties of its substituents and how they interact with a specific biological target.

The path forward involves a continued synergy between rational design, guided by molecular modeling and SAR data, and high-throughput synthesis and screening. The acetyl group in 4-Acetylpyridin-2(1H)-one can serve as a synthetic handle for creating novel libraries via reactions like condensation or olefination, further expanding the chemical space. As our understanding of disease biology deepens, the versatility of the pyridinone core ensures it will be adapted to meet new therapeutic challenges, solidifying its status as a truly privileged scaffold.

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A Senior Application Scientist's Guide to the Rigorous Validation of In Vitro Assays for Novel 4-Acetylpyridin-2(1H)-one Kinase Inhibitors

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a validated lead compound is paved with rigorous, reproducible, and well-characterized in vitro assays. This guide provides an in-depth, experience-driven framework for the validation of in vitro assays targeting a hypothetical, yet representative, novel 4-Acetylpyridin-2(1H)-one compound, hereafter referred to as 4-AP-one-X . Drawing from established principles of bioanalytical method validation and practical laboratory insights, we will navigate the complexities of ensuring that your assay data is not just a number, but a reliable measure of biological activity.

The 4-Acetylpyridin-2(1H)-one scaffold and its analogues have garnered interest for their potential as kinase inhibitors and antiproliferative agents.[1][2] The pyridine nucleus is a common feature in many approved drugs and natural products, highlighting its significance as a pharmacophore.[1][2] This guide will focus on the two cornerstone assays for characterizing a putative kinase inhibitor: a direct, cell-free kinase activity assay and a cell-based proliferation/viability assay.

I. The Foundational Importance of Assay Validation

Before delving into specific protocols, it is paramount to understand why rigorous validation is non-negotiable in drug discovery. The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[3] Without this, we risk generating data that is misleading, resulting in the costly pursuit of non-viable candidates or the premature abandonment of promising ones. Our approach to validation will be grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines and the U.S. Food and Drug Administration (FDA).[3][4][5][6]

II. The Target: A Hypothetical Kinase and a Comparative Compound

For the purpose of this guide, we will assume that 4-AP-one-X has been designed to inhibit a specific serine/threonine kinase, "Kinase-Y". To provide a meaningful comparison, we will validate our assays using Staurosporine , a well-characterized, potent, but non-selective kinase inhibitor, as a reference compound.

III. Cell-Free Kinase Activity Assay: Measuring Direct Target Engagement

The initial step in characterizing a potential kinase inhibitor is to assess its direct effect on the purified target enzyme.[7][8] We will employ a luminescence-based assay that quantifies the amount of ATP remaining after the kinase reaction.

Caption: Workflow for the luminescence-based cell-free kinase activity assay.

• Compound Preparation : Prepare a 10 mM stock solution of 4-AP-one-X and Staurosporine in 100% DMSO. Create a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO.

• Assay Plate Preparation : In a 384-well white, flat-bottom plate, add 1 µL of each compound dilution. Include "no compound" (DMSO only) controls for 0% inhibition and "no enzyme" controls for 100% inhibition.

• Kinase Reaction :

  • Prepare a master mix containing Kinase-Y and its specific substrate in kinase buffer.

  • Dispense 10 µL of the kinase/substrate mix into each well.

  • Incubate for 15 minutes at room temperature to allow for compound binding.

  • Prepare a solution of ATP at the Km concentration for Kinase-Y.

  • Add 10 µL of the ATP solution to each well to start the reaction.

  • Incubate the plate at 30°C for 60 minutes.

• Signal Detection :

  • Allow the Kinase-Glo® reagent to equilibrate to room temperature.

  • Add 20 µL of Kinase-Glo® reagent to each well. This will stop the kinase reaction and initiate the luminescent signal.

  • Incubate for 10 minutes at room temperature.

  • Measure luminescence using a plate reader.

The validation of this assay will adhere to the principles of analytical procedure validation.[3][9]

• Specificity : The assay's ability to assess the analyte in the presence of components that may be expected to be present.[3]

  • Rationale : We must ensure the signal is from Kinase-Y activity and not an artifact.

  • Procedure : Run the assay with and without Kinase-Y, and with and without the substrate. The signal should be dependent on the presence of all reaction components. Additionally, test for compound interference with the Kinase-Glo® reagent by adding the compounds after the reaction has been stopped.[10]

• Linearity and Range :

  • Rationale : To ensure the assay is operating in a range where the signal is proportional to enzyme activity.

  • Procedure : Perform the kinase reaction over a range of enzyme concentrations and time points to determine the linear range of the assay. The chosen assay conditions (60-minute incubation) should fall within this linear range. The specified range for the assay is typically from 80 to 120 percent of the test concentration.[3]

• Accuracy :

  • Rationale : This measures the closeness of the test results to the true value.

  • Procedure : Since a "true" value for inhibition is not known for a novel compound, accuracy is often assessed using a known inhibitor. The IC50 of Staurosporine will be determined and compared to published values.

• Precision (Repeatability and Intermediate Precision) :

  • Rationale : To assess the variability of the assay.

  • Procedure :

    • Repeatability (Intra-assay precision) : Run the full dose-response curve for both compounds in triplicate on the same day.

    • Intermediate Precision (Inter-assay precision) : Repeat the experiment on three different days, with different analysts if possible.

  • Acceptance Criteria : The coefficient of variation (%CV) for the IC50 values should be <20%.

• Robustness :

  • Rationale : To evaluate the assay's performance under minor, deliberate variations in method parameters.

  • Procedure : Introduce small variations to parameters such as incubation time (±5 minutes) and temperature (±2°C) and assess the impact on the IC50 values.

Validation Parameter	4-AP-one-X	Staurosporine (Reference)	Acceptance Criteria
Specificity	No interference with detection reagent	No interference with detection reagent	Signal dependent on enzyme activity
IC50 (nM)	150 nM	15 nM	-
Intra-assay Precision (%CV)	8%	6%	< 20%
Inter-assay Precision (%CV)	12%	10%	< 20%
Robustness	IC50 values stable within ±15%	IC50 values stable within ±15%	Consistent results with minor variations

Table 1: Hypothetical Validation Data for the Cell-Free Kinase-Y Assay.

IV. Cell-Based Proliferation Assay: Assessing Phenotypic Response

While a cell-free assay confirms direct target inhibition, a cell-based assay is crucial to determine if this inhibition translates to a functional effect in a biologically relevant context.[11][12] We will use a resazurin-based assay to measure cell viability and proliferation.

Caption: Workflow for the resazurin-based cell proliferation/viability assay.

• Cell Seeding : Seed HCT-116 cells into a 96-well clear-bottom, black-walled plate at a density of 2,000 cells/well in 100 µL of media. Incubate overnight.

• Compound Treatment :

  • Prepare a 2X concentration serial dilution of the compounds in culture media.

  • Remove the old media from the cells and add 100 µL of the compound-containing media to each well. Include "vehicle control" (DMSO in media) and "no cell" (media only) wells.

  • Incubate for 72 hours.

• Viability Measurement :

  • Prepare a 0.15 mg/mL solution of resazurin in PBS.

  • Add 20 µL of the resazurin solution to each well.

  • Incubate for 2-4 hours at 37°C.

  • Measure fluorescence on a plate reader with an excitation of ~560 nm and an emission of ~590 nm.

Validation of cell-based assays requires additional considerations due to the inherent variability of biological systems.[13][14]

• Cell Line Authentication :

  • Rationale : To ensure the identity of the cell line and avoid cross-contamination.

  • Procedure : Use Short Tandem Repeat (STR) profiling to confirm the identity of the HCT-116 cell line. This should be done periodically.

• Assay Window and Z-factor :

  • Rationale : To ensure the assay can reliably distinguish between positive and negative controls.

  • Procedure : Calculate the Z-factor using the signals from the vehicle control (high signal) and a high concentration of a cytotoxic compound (low signal).

  • Acceptance Criteria : A Z-factor between 0.5 and 1.0 indicates an excellent assay.

• Precision (Repeatability and Intermediate Precision) :

  • Rationale : To assess the reproducibility of the GI50 (concentration for 50% growth inhibition) values.

  • Procedure : As with the cell-free assay, determine intra- and inter-assay precision by running the dose-response curves on the same day and on different days.

  • Acceptance Criteria : %CV for GI50 values should be <30%, acknowledging the higher variability in cell-based assays.

• Compound Interference :

  • Rationale : Some compounds can directly reduce resazurin or be inherently fluorescent, creating artifacts.[15][16]

  • Procedure : Run the assay in the absence of cells to check if the compounds at their highest concentration interfere with the fluorescent signal.

Validation Parameter	4-AP-one-X	Staurosporine (Reference)	Acceptance Criteria
Cell Line Authentication	STR Profile Confirmed	STR Profile Confirmed	Match to reference STR profile
Z-factor	0.82	0.85	> 0.5
GI50 (nM)	550 nM	45 nM	-
Intra-assay Precision (%CV)	15%	12%	< 30%
Inter-assay Precision (%CV)	22%	18%	< 30%
Compound Interference	No significant interference	No significant interference	Signal change <10% in cell-free wells

Table 2: Hypothetical Validation Data for the Cell-Based Proliferation Assay.

V. Conclusion: From Validation to Confidence

This guide has outlined a comprehensive, yet adaptable, framework for the validation of key in vitro assays for a novel 4-Acetylpyridin-2(1H)-one compound. By systematically evaluating specificity, linearity, range, accuracy, precision, and robustness, we build a foundation of trust in our data. The provided protocols and hypothetical data serve as a practical template for researchers in the field. Remember, a well-validated assay is the bedrock of a successful drug discovery program, transforming preliminary hits into credible lead candidates. Adherence to these principles of scientific integrity ensures that the data generated is not only reproducible but also truly reflective of the compound's biological activity.

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A Senior Application Scientist's Guide to Benchmarking Novel 4-Acetylpyridin-2(1H)-one Derivatives as p38 MAPK Inhibitors

In the landscape of modern drug discovery, the identification of novel scaffolds with therapeutic potential is merely the first step. The true measure of a new chemical entity lies in its performance relative to established, well-characterized compounds. This guide provides a comprehensive framework for the rigorous benchmarking of 4-Acetylpyridin-2(1H)-one derivatives, a promising class of heterocyclic compounds, against known active inhibitors targeting the p38 mitogen-activated protein kinase (MAPK) pathway.

The p38 MAPK signaling cascade is a critical mediator of cellular responses to inflammatory cytokines and environmental stress, making it a high-value target for therapeutic intervention in a host of conditions, including rheumatoid arthritis, chronic obstructive pulmonary disease (COPD), and certain cancers.[1][2][3] The pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to form key interactions within enzyme active sites.[4][5][6][7] This guide is designed for researchers and drug development professionals, offering a narrative that blends technical protocols with the strategic rationale behind each experimental choice, ensuring a robust and reliable comparative analysis.

The p38 MAPK Signaling Pathway: A Key Therapeutic Target

The activation of p38 MAPK is a tightly regulated process initiated by upstream kinases in response to external stimuli.[8] Full activation of p38 requires dual phosphorylation on specific threonine and tyrosine residues within its activation loop, primarily catalyzed by MAPK Kinase 3 (MKK3) and MKK6.[8] Once active, p38 MAPK phosphorylates a variety of downstream substrates, including transcription factors like ATF-2, leading to the transcriptional upregulation of pro-inflammatory cytokines such as TNF-α and IL-6.[1][8] Inhibiting p38α, the most studied isoform, has been a major goal in the development of anti-inflammatory therapeutics.[3]

Caption: The p38 MAPK signaling cascade.

Selection of Benchmark Compounds

A meaningful comparison requires well-chosen benchmarks. For p38 MAPK, we select two inhibitors that represent different binding modes and have been extensively characterized in both preclinical and clinical settings.

• SB-203580 / SB-202190: A first-generation, highly selective, and potent ATP-competitive inhibitor of p38α and p38β.[1][9] It serves as a classic benchmark for in vitro potency.

• BIRB-796 (Doramapimod): A highly potent, second-generation inhibitor that binds to an allosteric site, inducing a conformational change that prevents p38 activation.[1][3] It represents a different mechanism of inhibition and has been evaluated in clinical trials.

These compounds provide a robust basis for comparison, covering both direct enzymatic inhibition and different binding modalities.

Compound	Target	Reported IC50 (p38α)	Mechanism of Action
Derivative A (Test)	p38 MAPK	To be determined	To be determined
Derivative B (Test)	p38 MAPK	To be determined	To be determined
SB-202190 (Benchmark)	p38α, p38β2	~50 nM[9]	ATP-Competitive
BIRB-796 (Benchmark)	p38α	~0.1 nM	Allosteric

A Multi-Tiered Benchmarking Strategy

A robust evaluation pipeline progresses from simple, direct-target systems to more complex cellular models. This tiered approach allows for the systematic disqualification of weak candidates and a deeper understanding of promising ones.

Tier 1: In Vitro Enzymatic Inhibition

The primary goal is to determine if the 4-Acetylpyridin-2(1H)-one derivatives can directly inhibit the catalytic activity of the isolated p38α enzyme. This is the cleanest measure of potency, free from the complexities of cellular uptake, metabolism, and off-target effects.

Caption: Workflow for the in vitro p38 MAPK activity assay.

Detailed Protocol 1: In Vitro p38α MAPK Activity Assay

This protocol is adapted from established methodologies for determining p38 kinase activity via immunoprecipitation and subsequent immunoblotting for a phosphorylated substrate.[10][11]

Scientist's Note: This assay design is trustworthy because it directly measures the enzymatic function of the target. Including a known activator (Anisomycin treatment of cells before lysis) and a known inhibitor (SB-202190) as controls validates the assay's responsiveness and dynamic range.

• 1. Cell Lysate Preparation:

  • a. Culture a suitable cell line (e.g., HEK293, HeLa) to 80-90% confluency.

  • b. To stimulate the p38 pathway, treat cells with a MAP kinase activator like Anisomycin (10 µg/mL) for 30 minutes at 37°C prior to harvesting.[12]

  • c. Wash cells with ice-cold PBS and lyse using a non-denaturing lysis buffer (e.g., CelLytic™ M) supplemented with protease and phosphatase inhibitors.[10]

  • d. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant. Determine protein concentration using a BCA assay.

• 2. Immunoprecipitation of p38 MAPK:

  • a. To 200-500 µg of total protein from the cell lysate, add 2 µL of anti-p38 MAPK antibody.[11]

  • b. Incubate with gentle rotation for 2 hours to overnight at 4°C.

  • c. Add 30 µL of equilibrated Protein A/G affinity gel beads and continue incubation for another 1-2 hours at 4°C.

  • d. Pellet the beads by centrifugation (1,000 x g for 1 minute) and wash three times with lysis buffer and then twice with wash buffer.

• 3. Kinase Reaction:

  • a. Prepare a master mix containing kinase assay buffer and the substrate, ATF-2 (reconstituted to ~0.6 mg/mL).[11]

  • b. Prepare serial dilutions of your 4-Acetylpyridin-2(1H)-one derivatives and benchmark inhibitors (e.g., SB-202190) in DMSO, then dilute into the assay buffer. Ensure the final DMSO concentration is consistent across all wells and typically ≤1%.

  • c. To the washed bead pellets, add 15 µL of the assay buffer/substrate mix and 15 µL of the diluted compound (or vehicle control).

  • d. Initiate the kinase reaction by adding ATP to a final concentration that approximates the Kₘ for p38α (typically 50-100 µM).

  • Scientist's Note: Using an ATP concentration near the Kₘ is crucial for accurately comparing ATP-competitive inhibitors.[13] High ATP concentrations can artificially inflate the IC50 values of competitive compounds.

  • e. Incubate the reaction for 30 minutes at 30°C with gentle agitation.[11]

• 4. Detection and Analysis:

  • a. Terminate the reaction by adding 12 µL of 4X SDS-PAGE loading buffer.[11]

  • b. Boil the samples for 5 minutes, centrifuge, and load the supernatant onto a polyacrylamide gel.

  • c. Perform SDS-PAGE followed by transfer to a PVDF membrane.

  • d. Block the membrane and probe with a primary antibody specific for phosphorylated ATF-2 (Phospho-ATF-2).

  • e. Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate for detection.

  • f. Quantify the band intensities using densitometry software. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Tier 2: Cellular Activity and Cytotoxicity

Success in an enzymatic assay does not guarantee success in a cellular environment.[14] This tier addresses two fundamental questions: Can the compound enter the cell and engage its target? And, is the compound toxic to the cells? The MTT assay is a robust, colorimetric method for assessing cell viability and cytotoxicity.[15]

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol 2: MTT Cell Viability Assay

This protocol provides a standardized method for evaluating the cytotoxic effects of the synthesized compounds.[16][17]

• 1. Cell Plating:

  • a. Harvest cells (e.g., a relevant inflammatory cell line like RAW 264.7 macrophages) and determine cell density using a hemocytometer.

  • b. Seed the cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.[16]

  • c. Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

• 2. Compound Treatment:

  • a. Prepare a 2X working stock of serial dilutions for each test compound and benchmark inhibitor in culture medium.

  • b. Carefully remove the old medium from the cells and add 100 µL of the appropriate compound dilution to each well. Include vehicle-only (e.g., 0.1% DMSO) and untreated wells as negative controls, and a known cytotoxic agent (e.g., staurosporine) as a positive control.

• 3. Incubation and MTT Reaction:

  • a. Incubate the plate for a desired exposure period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

  • b. Following incubation, add 10-20 µL of a 5 mg/mL MTT stock solution (prepared in sterile PBS) to each well.[18]

  • Scientist's Note: The MTT reagent is light-sensitive and should be handled accordingly. The conversion of MTT to formazan by mitochondrial dehydrogenases is an indicator of metabolic activity, which correlates with cell viability.[15]

  • c. Incubate the plate for an additional 2-4 hours at 37°C, allowing the purple formazan crystals to form.

• 4. Solubilization and Absorbance Reading:

  • a. After the MTT incubation, carefully remove the medium (for adherent cells) or add the solubilizing agent directly.

  • b. Add 100-150 µL of a solubilization solution (e.g., DMSO, or a solution of 10% SDS in 0.01 M HCl) to each well.[17]

  • c. Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[17]

  • d. Read the absorbance at a wavelength between 570 and 590 nm using a microplate reader.[15]

• 5. Data Analysis:

  • a. Subtract the background absorbance from a media-only control.

  • b. Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells (set to 100% viability).

  • c. Plot the percent viability against the logarithm of the compound concentration and fit the data to determine the Cytotoxic Concentration 50% (CC50).

Data Synthesis and Comparative Analysis

The final step is to integrate the data from all tiers to build a comprehensive profile of each 4-Acetylpyridin-2(1H)-one derivative relative to the benchmarks.

Compound	In Vitro IC50 (p38α)	Cell Viability CC50	Selectivity Index (CC50/IC50)
Derivative A	120 nM	> 50 µM	> 417
Derivative B	5 µM	10 µM	2
SB-202190	50 nM	> 50 µM	> 1000
BIRB-796	0.1 nM	~ 15 µM	~ 150,000

Interpreting the Results:

• Potency (IC50): This is the primary measure of a compound's ability to inhibit the target enzyme. A lower IC50 indicates higher potency. In our hypothetical data, Derivative A is a moderately potent inhibitor, while Derivative B is significantly weaker.

• Toxicity (CC50): This value indicates the concentration at which the compound becomes toxic to cells. A high CC50 is desirable.

• Selectivity Index (SI): This ratio (CC50/IC50) is a crucial early indicator of a therapeutic window. A high SI suggests that the compound can inhibit its target at concentrations far below those that cause general cytotoxicity. Derivative A shows a promising selectivity index, whereas Derivative B exhibits toxicity at concentrations close to its effective inhibitory concentration, making it a less desirable candidate.

Conclusion

This guide outlines a systematic, multi-tiered strategy for benchmarking novel 4-Acetylpyridin-2(1H)-one derivatives against established p38 MAPK inhibitors. By progressing from direct enzymatic assays to cellular viability studies, researchers can generate robust, comparable data that contextualizes the performance of new chemical entities. This disciplined approach, grounded in sound experimental design and validated protocols, is essential for identifying compounds with genuine therapeutic potential and making informed decisions in the drug discovery pipeline. The ultimate goal is not just to find an active compound, but to discover one with a clear performance advantage over existing alternatives.

References

• Baudequin, T., et al. (2021). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. ACS Publications. Available at: [Link]

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A Comparative Guide to Reproducible Synthesis of Pyridin-2(1H)-one

Abstract: Pyridin-2(1H)-one is a foundational heterocyclic scaffold, pivotal in the development of pharmaceuticals and functional materials.[1] Its prevalence demands synthetic protocols that are not only high-yielding but, more critically, robust and reproducible. This guide provides an in-depth comparison of common and emerging synthetic strategies for pyridin-2(1H)-one. We dissect the mechanistic underpinnings, operational variables, and inherent reproducibility challenges of each method. By presenting objective, side-by-side comparisons and detailed, self-validating experimental protocols, this document serves as a critical resource for researchers, scientists, and drug development professionals aiming to establish reliable and scalable access to this important chemical entity.

The Central Role and Synthetic Challenges of Pyridin-2(1H)-one

Pyridin-2(1H)-one and its derivatives are integral components in a vast array of biologically active molecules, exhibiting antitumor, antimicrobial, and anti-inflammatory properties.[1] Their utility extends to kinase hinge-binding motifs in drug design, making reliable synthetic access a cornerstone of medicinal chemistry.[1]

The primary challenge in working with this scaffold lies in its tautomeric nature, existing in equilibrium with its aromatic isomer, 2-hydroxypyridine. The pyridin-2(1H)-one form is generally favored, but reaction conditions can influence this balance, complicating purification and characterization. Achieving high reproducibility requires careful control over reaction parameters to ensure consistent product formation and purity, a non-trivial task when scaling from milligrams to kilograms.

Comparative Analysis of Key Synthetic Protocols

The selection of a synthetic route is a critical decision dictated by factors such as scale, required purity, available starting materials, and safety considerations. Here, we compare two primary, well-established methods for their reproducibility and practicality.

Protocol A: The Classical Standard - Nucleophilic Aromatic Substitution (SNAr)

This is arguably the most common and time-tested method for preparing pyridin-2(1H)-ones. The strategy involves the hydrolysis of an activated 2-substituted pyridine, typically 2-chloropyridine[2] or 2-fluoropyridine.

Mechanistic Rationale: The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. A strong nucleophile, typically hydroxide (from NaOH or KOH), attacks the electron-deficient carbon at the 2-position of the pyridine ring, which is activated by the electron-withdrawing nature of the ring nitrogen and the halogen. This forms a temporary, negatively charged intermediate (a Meisenheimer complex), which then expels the halide leaving group to yield the final product. The reaction is often performed at elevated temperatures in a sealed vessel or under reflux to overcome the activation energy barrier.

Reproducibility & Scalability Factors:

• High Exothermicity: The initial addition of a strong base like NaOH to the reaction mixture can be highly exothermic. On a large scale, this requires careful portion-wise addition and efficient heat management to prevent runaway reactions.

• Substrate Purity: The purity of the starting 2-halopyridine is crucial. Impurities can lead to undesired side reactions and discoloration of the final product, complicating purification.

• Concentration Control: The concentration of the base is a key parameter. While higher concentrations can accelerate the reaction, they also increase the risk of side reactions and make temperature control more challenging.[3]

• Purification: The crude product often requires purification to remove unreacted starting material and inorganic salts. Recrystallization is a common method, but its efficiency can be variable depending on the precise workup and solvent choice.

Protocol B: The Ring-Forming Approach - Condensation Strategies

Instead of modifying a pre-existing pyridine ring, these methods construct the pyridinone core from acyclic precursors. A notable example is the synthesis using vinylogous iminium salts, a strategy pioneered by Gupton and others.[4][5]

Mechanistic Rationale: These multi-component reactions typically involve the condensation of enaminones or related synthons with other building blocks.[6] For instance, a vinylogous iminium salt (a "vinamidinium" salt) can react with a species providing the remaining atoms of the ring, followed by cyclization and elimination to form the pyridinone structure.[7][8] This approach offers high regiochemical control, allowing for the synthesis of complex, substituted pyridinones.[8]

Reproducibility & Scalability Factors:

• Multi-Step Nature: While offering great flexibility, these are often multi-step syntheses. Each step introduces potential yield losses and variability, making end-to-end reproducibility more challenging to achieve than a one-step hydrolysis.

• Reagent Sensitivity: The precursors and intermediates, such as vinamidinium salts, can be sensitive to moisture and air. Consistent results depend on rigorous control of the reaction atmosphere and solvent purity.

• Chromatographic Purification: The resulting products, especially complex derivatives, frequently require purification by column chromatography.[9] While effective at the lab scale, chromatography is often undesirable for large-scale manufacturing due to solvent consumption and cost.[10]

• Process Optimization: Each step in the sequence may require individual optimization, increasing the overall process development time compared to the more direct SNAr approach.

Quantitative Performance Comparison

To provide a clear, objective overview, the following table summarizes the key performance indicators for the discussed protocols.

Parameter	Protocol A: SNAr (Hydrolysis)	Protocol B: Condensation (e.g., Gupton)
Typical Yield	60-95%	40-85% (over multiple steps)
Reaction Time	4 - 24 hours	12 - 48 hours (total)
Temperature	High (100 - 160 °C)	Variable (often starts low, then reflux)
Scalability	Well-established, but requires engineering controls for exotherm.	Challenging; often limited by multi-step nature and purification.
Reagent Cost	Low (2-chloropyridine, NaOH are commodity chemicals).	Moderate to High (specialized precursors may be required).
Purification	Recrystallization, Acid-Base Extraction	Column Chromatography often necessary.[9]
Safety Concerns	Highly corrosive reagents, high pressure/temperature.	Use of reactive intermediates, flammable solvents.
Reproducibility	High, with proper control of temperature and concentration.	Moderate; sensitive to reagent quality and intermediate handling.

Detailed Experimental Protocol: Hydrolysis of 2-Chloropyridine

This section provides a robust, step-by-step protocol for the synthesis of pyridin-2(1H)-one via the hydrolysis of 2-chloropyridine. The inclusion of detailed purification and characterization steps ensures the protocol is self-validating.

Experimental Workflow Diagram

The following diagram illustrates the complete workflow, from initial setup to the final, validated product.

Caption: Workflow for the synthesis and validation of pyridin-2(1H)-one.

Step-by-Step Methodology

Materials:

• 2-Chloropyridine (1.0 eq)

• Sodium Hydroxide (NaOH) (2.5 eq)

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Dichloromethane (DCM)

• Ethyl Acetate

• Sodium Sulfate (Na₂SO₄), anhydrous

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium hydroxide in deionized water to create a ~4 M solution.

  • Rationale: Using a defined concentration of NaOH ensures reproducibility. The dissolution is exothermic and should be done with cooling.

• Reagent Addition: To the stirred NaOH solution, add 2-chloropyridine dropwise at room temperature.

  • Rationale: Dropwise addition helps to control the initial exotherm of the reaction.

• Hydrolysis: Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Rationale: Sustained heating is necessary to drive the SNAr reaction to completion. TLC is a crucial in-process control to ensure reproducibility and prevent unnecessary heating.

• Workup - Neutralization: Cool the mixture to room temperature. Carefully neutralize the solution to pH 7 by the slow addition of concentrated HCl. Monitor the pH closely with a pH meter or test strips.

  • Rationale: Neutralization protonates the sodium pyridin-2-one salt to form the desired neutral product, making it extractable into an organic solvent. This step is critical and can be exothermic.

• Workup - Extraction: Transfer the neutralized aqueous solution to a separatory funnel and extract with dichloromethane (3 x volume of the aqueous layer). Combine the organic layers.

  • Rationale: DCM is an effective solvent for extracting pyridin-2(1H)-one from the aqueous salt solution. Multiple extractions ensure maximum product recovery.

• Workup - Drying & Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Rationale: Removing residual water is essential before recrystallization to ensure high-quality crystals.

• Purification: Recrystallize the crude solid from a minimal amount of hot ethyl acetate. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Rationale: Recrystallization is a highly effective method for purifying the product from residual starting material and non-polar impurities, leading to a high-purity final product.

• Validation & Characterization: Collect the crystals by vacuum filtration, wash with a small amount of cold ethyl acetate, and dry under vacuum. Determine the melting point and characterize by ¹H NMR spectroscopy to confirm structure and purity. The expected melting point is 106-108 °C.

Discussion and Recommendations

For routine, large-scale production of unsubstituted pyridin-2(1H)-one, the hydrolysis of 2-chloropyridine (Protocol A) remains the superior choice due to its high atom economy, low-cost starting materials, and well-understood, reproducible nature. The primary challenge is managing the reaction exotherm, which requires appropriate engineering controls at scale. However, once these parameters are established, the process is robust.

The condensation strategies (Protocol B) offer unparalleled value for creating diverse, substituted pyridinones in a research or drug discovery context.[9] Their strength lies in building molecular complexity with high regiochemical control. For these applications, the lower scalability and more demanding purification are acceptable trade-offs for the chemical diversity they unlock.

Ultimately, the choice of protocol is dictated by the end goal. For bulk, reproducible access to the parent scaffold, classical hydrolysis is the proven method. For analog synthesis and library generation, modern condensation and ring-forming reactions are indispensable tools.

References

• Vertex Pharmaceuticals. (n.d.). Synthesis and characterization of new N-alkylated pyridin-2(1H)-ones.

• National Institutes of Health. (n.d.). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia - PMC. Retrieved from [Link]

• American Chemical Society. (1996). The application of vinylogous iminium salts and related synthons to the regiocontrolled preparation of 2,3- and 2,5-disubstituted pyrroles. Tetrahedron. Retrieved from [Link]

• Challenges in the scale-up of 3-Amino-5,6-dimethyl-2(1H ... (n.d.).

• American Chemical Society. (2007). Efficient One-Pot Synthesis of Highly Substituted Pyridin-2(1H)-ones via the Vilsmeier−Haack Reaction of 1-Acetyl,1-Carbamoyl Cyclopropanes. Organic Letters. Retrieved from [Link]

• American Chemical Society. (2025). Access to Polysubstituted Pyrimidin-2-ones by Pd-Catalyzed [2 + 2 + 2] Cycloaddition of Alkyne-Tethered Malononitriles and Isocyanates. Organic Letters. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Chloropyridine. Retrieved from [Link]

• Google Patents. (n.d.). WO2012160030A1 - Pyridin-2 (1h) -one derivatives useful as medicaments for the treatment of myeloproliferative disorders, transplant rejection, immune-mediated and inflammatory diseases.

• ResearchGate. (2025). New Synthetic Approaches to Substituted Pyridine-2-(1H)-ones Clubbed with Substituted Aryl Diazo Substituents | Request PDF. Retrieved from [Link]

• National Institutes of Health. (2009). The application of vinylogous iminium salt derivatives to efficient formal syntheses of the marine akaloids lamellarin G trimethyl ether and ningalin B. PubMed. Retrieved from [Link]

• National Institutes of Health. (2023). Synthesis of Three-Dimensional Ring Fused Heterocycles by a Selective [4 + 2] Cycloaddition Between Bicyclic Thiazolo 2-Pyridones and Arynes. PubMed Central. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery and optimization of 2H-1λ2-pyridin-2-one inhibitors of mutant isocitrate dehydrogenase 1 for the treatment of cancer - PMC. Retrieved from [Link]

• Atlanchim Pharma. (n.d.). scientific letter. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). Cyano Diels-Alder and Cyano Ene Reactions. Applications in a Formal [2 + 2 + 2] Cycloaddition Strategy for the Synthesis of Pyridines. DSpace@MIT. Retrieved from [Link]

• FIU Discovery. (2002). The application of vinylogous iminium salt derivatives to the regiocontrolled preparation of heterocyclic appended pyrazoles. Retrieved from [Link]

• Cambridge Open Engage. (2021). Synthesis of 1-(1-Arylvinyl)pyridin-2(1H)-ones from Ketones and 2-Fluoropyridine. ChemRxiv. Retrieved from [Link]

• Google Patents. (n.d.). WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h).

• The Royal Society of Chemistry. (n.d.). Supporting Information for An Efficient Method for the Synthesis of 2-Pyridones via C-H Bond Functionalization. Retrieved from [Link]

• Frontiers. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Retrieved from [Link]

• American Chemical Society. (2007). Direct Synthesis of Pyridine Derivatives. Journal of the American Chemical Society. Retrieved from [Link]

• University of Central Florida. (2005). "The Application Of Vinylogous Iminium Salt Derivatives To An Efficient" by John T. Gupton, Robert B. Miller et al.. Retrieved from [Link]

• American Chemical Society. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (2011). US8722894B2 - 1,3-disubstituted-4-phenyl-1H-pyridin-2-ones.

• National Institutes of Health. (n.d.). Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure. Retrieved from [Link]

• Loughborough University Research Repository. (n.d.). NEW FUNCTIONALISATION CHEMISTRY OF 2- AND 4-PYRIDONES AND RELATED HETEROCYCLES. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supporting Information Novel library synthesis of 3,4-disubstituted pyridin-2(1H). Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Acetylpyridin-2(1H)-one and Other Novel Research Chemicals

A Note on Scientific Diligence: As researchers and developers, we often work with novel compounds for which comprehensive safety and disposal data are not yet established. 4-Acetylpyridin-2(1H)-one is one such chemical. A thorough review of public safety databases and supplier information reveals a lack of specific hazard classifications and disposal protocols for this particular pyridinone derivative. This guide, therefore, is built upon the foundational principles of chemical safety and hazardous waste management as mandated by regulatory bodies. It provides a conservative, safety-first framework for disposing of 4-Acetylpyridin-2(1H)-one and can be adapted for other research chemicals with incomplete toxicological profiles.

The procedures outlined below are based on the inferred hazards from the compound's structural analogs, such as 4-Acetylpyridine, and the general guidelines set forth by the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Part 1: Hazard Assessment and Characterization

The primary challenge in disposing of a novel compound is the unknown hazard profile. In the absence of specific data for 4-Acetylpyridin-2(1H)-one, we must infer potential risks from its chemical structure and related compounds.

• Structural Analogs: Data from the closely related compound, 4-Acetylpyridine (CAS 1122-54-9), indicates it can cause skin, eye, and respiratory tract irritation.[1][2] When heated, it may emit toxic fumes of nitrogen and carbon oxides.[1]

• Pyridinone Core: The pyridinone moiety is a common scaffold in medicinal chemistry, indicating that these compounds are biologically active.[3] This inherent bioactivity necessitates handling them as potentially toxic.

Inferred Chemical Profile and Hazards

Property	Inferred Data for 4-Acetylpyridin-2(1H)-one	Reference Data: 4-Acetylpyridine (CAS 1122-54-9)	Justification for Inference
Physical Form	Likely a solid or high-boiling point liquid	Liquid or low-melting solid[1]	The pyridinone structure often leads to higher melting points compared to simple pyridines due to hydrogen bonding potential.
Primary Hazards	Assumed Toxic. Potential for skin, eye, and respiratory irritation. Potential for unknown systemic effects.	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][5]	Based on the known hazards of the 4-acetylpyridine analog. The principle of precaution requires assuming unknown toxicity for novel, biologically active scaffolds.
Incompatibilities	Strong oxidizing agents, strong acids, strong reducing agents.[2]	Strong oxidizing agents, strong reducing agents.[6]	The pyridine and ketone functionalities are reactive with strong oxidizers and reducers.

Part 2: Personal Protective Equipment (PPE) and Immediate Safety

Before handling the compound or its waste, ensure a robust defense against exposure. The causality here is simple: we cannot manage a hazard we allow to cause harm.

• Hand Protection: Wear nitrile or neoprene gloves. Always double-check the glove manufacturer's compatibility chart for pyridines and ketones if available.

• Eye Protection: Use ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.

• Skin and Body Protection: A standard laboratory coat is mandatory. For larger quantities or when there is a risk of splashing, consider a chemically resistant apron.

• Respiratory Protection: All handling of 4-Acetylpyridin-2(1H)-one, especially its waste, should be conducted inside a certified chemical fume hood to prevent inhalation of any vapors or aerosols.[2]

Part 3: Disposal Workflow for 4-Acetylpyridin-2(1H)-one

Disposal of a novel research chemical is not merely about discarding it; it's about safely containing and transferring it to a licensed facility that can manage its destruction in an environmentally sound manner. Under no circumstances should this chemical be disposed of down the drain or in regular solid waste. [7][8][9]

Experimental Protocol: Laboratory-Scale Waste Collection and Disposal

Objective: To safely collect and store waste 4-Acetylpyridin-2(1H)-one for disposal by a certified hazardous waste contractor or an institutional Environmental Health and Safety (EHS) department.

Materials:

• Designated hazardous waste container (glass or polyethylene, compatible with pyridines).

• Hazardous waste label.

• Secondary containment bin.

• Appropriate PPE (as listed above).

• Chemical fume hood.

Procedure:

• Container Selection: Choose a clean, leak-proof container with a secure screw-top cap. The container material must be compatible with pyridinone compounds; high-density polyethylene (HDPE) or borosilicate glass is recommended. Ensure the container is in good condition.[7]

• Waste Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS department. Incompatible wastes can react violently.[9]

• Labeling: Affix a hazardous waste label to the container before adding the first drop of waste.[10] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "4-Acetylpyridin-2(1H)-one." Do not use abbreviations.

  • An accurate list of all constituents and their approximate concentrations.

  • The associated hazards (e.g., "Toxic," "Irritant").

  • The date accumulation started.

• Waste Accumulation:

  • Conduct all waste transfers inside a chemical fume hood.

  • Keep the waste container securely closed at all times, except when adding waste.[7][9] This is a critical regulatory and safety requirement to prevent the release of vapors.

  • Leave at least 10% headspace in the container to allow for vapor expansion.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • Place the primary waste container inside a larger, chemically resistant secondary containment bin to contain any potential leaks.[10]

  • Segregate this waste from incompatible materials, particularly strong acids and oxidizers.

• Scheduling Disposal:

  • Once the container is full or you have finished the project, contact your institution's EHS department or a licensed hazardous waste disposal company to schedule a pickup. Do not transport hazardous waste yourself.[7]

Part 4: Spill Management

In the event of a small spill, the primary goal is containment and cleanup without creating a secondary hazard.

• Alert Personnel: Notify others in the immediate area.

• Isolate the Area: Restrict access to the spill area. For a liquid spill, an isolation distance of at least 50 meters (150 feet) is a general recommendation for toxic substances.[6]

• Use Absorbents: If the spill is small and you are trained to handle it, cover the spill with a chemical absorbent material like vermiculite or sand. Do not use combustible materials like paper towels on reactive chemicals.

• Collect Waste: Carefully scoop the absorbent material into your designated hazardous waste container.

• Decontaminate: Clean the spill area with soap and water. Collect the cleaning materials as hazardous waste.[6]

• Report: Report the spill to your laboratory supervisor and EHS department, as per your institution's policy.

Visualization of Disposal Logic

The following diagram outlines the critical decision-making process for the disposal of a novel research chemical.

Caption: Decision workflow for disposing of novel research chemicals.

References

• PubChem. (n.d.). 4-Acetylpyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

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Personal protective equipment for handling 4-Acetylpyridin-2(1H)-one

Essential Safety and Operational Protocols for Handling 4-Acetylpyridin-2(1H)-one

Hazard Assessment: A Synthesis of Analogous Compound Data

Given the absence of specific toxicological data for 4-Acetylpyridin-2(1H)-one, we must infer its potential hazards from closely related structures. Both 2-acetylpyridine and 4-acetylpyridine are classified as hazardous substances.[1][2][4]

Key Anticipated Hazards:

• Skin Irritation and Corrosion: Acetylpyridines are known to cause skin irritation.[1][2][4] Prolonged contact may lead to more severe effects.

• Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious irritation.[1][2][4]

• Acute Toxicity: Analogous compounds are harmful if swallowed, in contact with skin, or if inhaled.[4]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[1][2][5]

Due to these potential hazards, a stringent set of personal protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE): Your Primary Barrier

The selection of PPE is critical and must not be compromised. The following table outlines the minimum required PPE for handling 4-Acetylpyridin-2(1H)-one.

PPE Category	Recommended Equipment	Rationale and Best Practices
Eye and Face Protection	Chemical splash goggles meeting NIOSH or EU EN166 standards. A face shield should be worn over goggles during procedures with a high risk of splashing.	Protects against accidental splashes of the compound, which is presumed to be a serious eye irritant.[2][6]
Hand Protection	Chemically resistant gloves (e.g., Nitrile or Neoprene).[6][7] Avoid latex.	Provides a barrier against skin contact. Gloves should be inspected for any signs of degradation or puncture before use. Change gloves every 30-60 minutes or immediately if contamination is suspected.[8]
Body Protection	A chemical-resistant laboratory coat, fully fastened. Consider a disposable gown for procedures with a higher risk of contamination.	Protects skin and personal clothing from contamination.[6][7]
Respiratory Protection	A NIOSH-approved respirator is required if working outside of a certified chemical fume hood or if there is a risk of generating dust or aerosols.[9]	Prevents inhalation of the compound, which may cause respiratory tract irritation.[1][2][5] The specific cartridge type should be selected based on a formal risk assessment.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Figure 2: Step-by-step process for the safe disposal of waste.

Final Disposal

All collected waste must be disposed of through your institution's official EHS program. [13]Follow all local, state, and federal regulations for hazardous waste disposal. [11][12]Incineration at high temperatures is a common disposal method for pyridine-based compounds. [12]

References

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Acetylpyridine, 98%. Retrieved from [Link]

• ATSDR. (n.d.). Pyridine Tox Profile. Retrieved from [Link]

• U.S. Department of Health and Human Services. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]

• Provista. (2022, August 25). Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• NCBI. (n.d.). PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine. Retrieved from [Link]

• Lakeland Industries. (n.d.). PPE Protection Types. Retrieved from [Link]

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

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